R-96544

Core Science & Biosynthesis

In-Depth Technical Guide: Mechanism of Action of R-96544

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

R-96544 is a potent, competitive, and selective serotonin (B10506) 2A (5-HT2A) receptor antagonist. It is the active metabolite of the orally administered pro-drug R-102444. The primary mechanism of action of R-96544 is the blockade of 5-HT2A receptors, leading to the inhibition of serotonin-mediated physiological responses, most notably platelet aggregation and vascular smooth muscle contraction. This technical guide provides a comprehensive overview of the mechanism of action of R-96544, including its binding affinity, in vitro and in vivo pharmacological effects, and the detailed methodologies of the key experiments that have defined its profile.

Core Mechanism of Action: 5-HT2A Receptor Antagonism

R-96544 exerts its pharmacological effects by competitively binding to the 5-HT2A receptor, a G-protein coupled receptor (GPCR) primarily linked to the Gq/G11 signaling pathway.[1] By occupying the receptor's binding site, R-96544 prevents the endogenous agonist, serotonin (5-hydroxytryptamine or 5-HT), from activating the receptor and initiating the downstream signaling cascade.

The canonical signaling pathway for the 5-HT2A receptor involves the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). The elevated intracellular Ca2+ and activated PKC lead to various cellular responses, including platelet aggregation and smooth muscle contraction. R-96544's antagonism of the 5-HT2A receptor effectively blocks these downstream events.

Data Presentation

The following tables summarize the quantitative data for R-96544's binding affinity and functional activity.

Table 1: Receptor Binding Affinity of R-96544

Receptor	Radioligand	Tissue Source	Ki (nM)	IC50 (nM)	Reference
5-HT2A	[3H]Ketanserin	Cat platelet membranes	1.6	2.2	[1]
α1-adrenergic	310	[1]
D2 dopamine	2400	[1]
5-HT1	3700	[1]
5-HT3	> 5000	[1]
β-adrenergic	> 5000	[1]

Table 2: In Vitro and In Vivo Functional Activity of R-96544

Assay	Species	Agonist	Parameter	Value	Reference
Rat Caudal Artery Contraction	Rat	Serotonin	pA2	10.4	[1]
Platelet Aggregation	Human, Monkey, Cat, Rabbit, Rat, Mouse	Serotonin	IC50	Concentration-dependent inhibition	[1]
Ex Vivo Platelet Aggregation	Rabbit	5-HT + Epinephrine	Inhibition	Significant (i.v. administration)	[1]
Ex Vivo Platelet Aggregation	Rat	Not specified	Inhibition	Significant (oral R-102444)	[1]
Acute Pancreatitis (Caerulein-induced)	Rat	Caerulein	Reduction in serum amylase and lipase	Dose-dependent (oral R-102444)	[2]
Acute Pancreatitis (Diet-induced)	Mouse	Choline-deficient, ethionine-supplemented diet	Reduction in serum amylase	Dose-dependent (s.c. administration)	[2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of R-96544.

Radioligand Binding Assay

This assay determines the affinity of R-96544 for the 5-HT2A receptor.

• Tissue Preparation: Membranes from cat platelets were prepared.

• Radioligand: [3H]Ketanserin was used as the radiolabeled ligand that specifically binds to 5-HT2A receptors.

• Assay Conditions: The binding study was conducted to assess the displacement of [3H]Ketanserin by increasing concentrations of R-96544.

• Data Analysis: The concentration of R-96544 that inhibits 50% of the specific binding of the radioligand (IC50) was determined. The equilibrium dissociation constant (Ki) was then calculated using the Cheng-Prusoff equation.

Rat Caudal Artery Contraction Assay and Schild Plot Analysis

This functional assay was used to determine the competitive nature of R-96544's antagonism.

• Tissue Preparation: The caudal artery was isolated from rats and mounted in an organ bath.

• Experimental Procedure:

  • Cumulative concentration-response curves for serotonin (5-HT) were generated to establish a baseline contractile response.

  • The tissue was then incubated with a fixed concentration of R-96544.

  • A second cumulative concentration-response curve for serotonin was generated in the presence of R-96544.

  • This process was repeated for several different concentrations of R-96544.

• Data Analysis (Schild Plot):

  • The dose ratio (the ratio of the EC50 of serotonin in the presence and absence of R-96544) was calculated for each concentration of R-96544.

  • A Schild plot was constructed by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the molar concentration of R-96544.

  • The pA2 value was determined from the x-intercept of the Schild regression line. The pA2 is the negative logarithm of the molar concentration of an antagonist that would produce a 2-fold shift in the agonist dose-response curve. A slope of the regression line near unity (1.0) is indicative of competitive antagonism. The study found a pA2 value of 10.4 with a slope of 1.04, confirming the competitive nature of R-96544's antagonism at the 5-HT2A receptor.[1]

In Vitro Platelet Aggregation Assay

This assay measured the direct effect of R-96544 on platelet aggregation induced by serotonin.

• Sample Preparation: Platelet-rich plasma (PRP) was prepared from blood samples collected from humans, monkeys, cats, rabbits, rats, and mice.[1]

• Assay Principle: Platelet aggregation is measured by light transmission aggregometry. As platelets aggregate, the turbidity of the PRP decreases, and light transmission increases.

• Experimental Procedure:

  • PRP was placed in an aggregometer cuvette.

  • A baseline light transmission was established.

  • R-96544 was added at various concentrations and incubated with the PRP.

  • Platelet aggregation was induced by the addition of serotonin (5-HT), either alone or in combination with ADP.

  • The change in light transmission was recorded over time.

• Data Analysis: The inhibitory effect of R-96544 was quantified by determining the concentration that caused 50% inhibition (IC50) of the maximum aggregation response. The results showed a concentration-dependent inhibition of platelet aggregation across all species tested.[1]

In Vivo Studies

The effects of R-96544 and its pro-drug, R-102444, were also evaluated in animal models.

• Ex Vivo Platelet Aggregation: Intravenous administration of R-96544 to rabbits and oral administration of R-102444 to rats resulted in a significant inhibition of serotonin-induced platelet aggregation in blood samples collected from these animals.[1] This demonstrates that the pro-drug R-102444 is effectively converted to the active form R-96544 in vivo.

• Pressor Response: In anesthetized spontaneously hypertensive rats, intravenous R-96544 attenuated the increase in blood pressure caused by serotonin but not by phenylephrine (B352888) or angiotensin II.[1] This indicates selectivity for the 5-HT2A receptor over α1-adrenergic and angiotensin II receptors in vivo.

• Pancreatitis Models: In rat and mouse models of acute and chronic pancreatitis, administration of R-96544 or R-102444 reduced serum markers of pancreatic damage (amylase and lipase) and attenuated pancreatic necrosis, inflammation, and atrophy.[2] These findings suggest a potential therapeutic role for 5-HT2A receptor antagonists in the treatment of pancreatitis.

Conclusion

R-96544 is a well-characterized, potent, and selective 5-HT2A receptor antagonist. Its mechanism of action is centered on the competitive blockade of 5-HT2A receptors, thereby inhibiting serotonin-mediated intracellular signaling. This has been demonstrated through robust in vitro and in vivo studies, including radioligand binding assays, functional vascular contraction experiments with Schild plot analysis, and platelet aggregation studies. The in vivo efficacy of its pro-drug, R-102444, further supports its potential for therapeutic development in conditions where 5-HT2A receptor activation plays a pathological role, such as thrombosis and pancreatitis.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

R-96544: A Technical Overview of a 5-HT2A Receptor Antagonist

Introduction:

R-96544 is a potent and selective antagonist of the serotonin (B10506) 5-HT2A receptor. This technical guide provides a comprehensive overview of its pharmacological properties, experimental methodologies used for its characterization, and its place within the broader landscape of serotonergic drug discovery. This document is intended for researchers, scientists, and professionals involved in drug development and neuroscience.

Pharmacological Profile:

The primary mechanism of action for R-96544 is its high-affinity binding to the 5-HT2A receptor, where it acts as an antagonist, effectively blocking the downstream signaling cascades initiated by the endogenous ligand, serotonin.

Quantitative Data Summary:

The following tables summarize the key quantitative data for R-96544's interaction with the 5-HT2A receptor.

Binding Affinity Data
Parameter	Value
Ki for human 5-HT2A	0.30 nM
Ki for rat 5-HT2A	0.23 nM

Functional Antagonist Activity
Assay	Value
pA2 (DOI-induced head twitches in rats)	8.8

Experimental Protocols:

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the key experimental protocols used to characterize R-96544.

1. Radioligand Binding Assays:

This protocol is used to determine the binding affinity (Ki) of R-96544 for the 5-HT2A receptor.

• Materials:

  • Cell membranes expressing the human or rat 5-HT2A receptor.

  • Radioligand: [3H]ketanserin.

  • Non-specific binding control: Spiperone (B1681076).

  • Assay buffer: 50 mM Tris-HCl, pH 7.4.

  • R-96544 at various concentrations.

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Incubate the cell membranes with [3H]ketanserin and varying concentrations of R-96544.

  • A parallel set of tubes containing spiperone is used to determine non-specific binding.

  • The incubation is carried out at a specific temperature (e.g., 37°C) for a defined period (e.g., 60 minutes).

  • The reaction is terminated by rapid filtration through glass fiber filters.

  • The filters are washed with ice-cold assay buffer to remove unbound radioligand.

  • The radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The IC50 value (the concentration of R-96544 that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition binding data.

  • The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

2. In Vivo Behavioral Assay: DOI-Induced Head-Twitch Response in Rats:

This assay assesses the functional antagonist activity of R-96544 in a living organism. The head-twitch response in rodents is a classic behavioral model mediated by 5-HT2A receptor activation.

• Materials:

  • Male Wistar rats.

  • R-96544.

  • 5-HT2A receptor agonist: (±)-2,5-dimethoxy-4-iodoamphetamine (DOI).

  • Vehicle solution for drug administration.

• Procedure:

  • Administer R-96544 or its vehicle to the rats via a specific route (e.g., oral, intraperitoneal).

  • After a predetermined pretreatment time, administer a challenge dose of DOI.

  • Observe the rats for a set period (e.g., 30 minutes) and count the number of head twitches.

• Data Analysis:

  • The ability of R-96544 to reduce the number of DOI-induced head twitches is quantified.

  • The pA2 value is calculated, which represents the negative logarithm of the molar concentration of the antagonist that would require a 2-fold increase in the agonist concentration to produce the same response. A higher pA2 value indicates greater antagonist potency.

Signaling Pathways and Experimental Workflows:

Visual representations are essential for understanding complex biological processes and experimental designs.

Caption: 5-HT2A receptor signaling pathway and the inhibitory action of R-96544.

Caption: Workflow for the pharmacological characterization of R-96544.

Caption: Classification of R-96544 among other serotonergic ligands.

An In-depth Technical Guide to the Pharmacology of R-96544

Disclaimer: This document provides a comprehensive overview of the currently available pharmacological data for R-96544. However, a thorough search of publicly accessible scientific literature and safety data sheets did not yield any specific toxicological studies for R-96544 or its parent compound, R-102444. Therefore, this guide focuses exclusively on the pharmacological profile of R-96544. Researchers and drug development professionals are advised to conduct their own comprehensive safety and toxicology assessments as per regulatory guidelines.

Introduction

R-96544, with the chemical name (2R,4R)-4-hydroxy-2-[2-[2-[2-(3-methoxy)phenyl]ethyl]phenoxy]ethyl-1-methylpyrrolidine hydrochloride, is a potent and selective 5-HT₂ₐ receptor antagonist. It is the active metabolite of the prodrug R-102444, ((2R, 4R)-4-lauroyloxy-2-[2-[2-[2-(3-methoxy)phenyl]ethyl]phenoxy]ethyl-1-methylpyrrolidine hydrochloride). R-96544 has demonstrated significant activity in various in vitro and in vivo models, primarily related to its ability to block serotonin-mediated effects through the 5-HT₂ₐ receptor. This guide summarizes the key pharmacological findings, presents quantitative data in a structured format, provides detailed representative experimental protocols, and visualizes the relevant biological pathways and experimental workflows.

Pharmacology

Mechanism of Action

R-96544 is a competitive antagonist of the 5-HT₂ₐ receptor. This is evidenced by its ability to cause a parallel rightward shift in the concentration-response curves for 5-HT in functional assays, with a Schild plot analysis yielding a slope near unity (1.04)[1]. Its high affinity and selectivity for the 5-HT₂ₐ receptor are central to its pharmacological effects.

Receptor Binding Profile

R-96544 exhibits high affinity for the 5-HT₂ receptor, with a notable selectivity for the 5-HT₂ₐ subtype. Its affinity for other serotonin (B10506) receptor subtypes and other neurotransmitter receptors is significantly lower, indicating a specific pharmacological profile.

Receptor	Kᵢ (nM)	IC₅₀ (nM)	Reference
5-HT₂	-	2.2	[2][3]
5-HT₂ₐ	1.6	-	[2][3]
α₁-adrenergic	-	310	[2][3]
D₂ dopamine	-	2400	[2][3]
5-HT₁	-	3700	[2][3]
5-HT₃	-	> 5000	[2][3]
β-adrenergic	-	> 5000	[2][3]

In Vitro Pharmacology

R-96544 demonstrates potent inhibition of serotonin (5-HT)-induced platelet aggregation. It is effective against aggregation induced by 5-HT alone or in combination with other agonists like ADP. This effect has been observed in platelets from various species, including humans, monkeys, cats, rabbits, rats, and mice[1]. The antiplatelet effects of R-96544 are more potent than those of sarpogrelate (B137540) and its active metabolite, M-1[1].

In isolated rat caudal artery preparations, R-96544 competitively antagonizes 5-HT₂ₐ receptor-mediated contraction. Schild plot analysis of this activity yielded a pA₂ value of 10.4, further confirming its potent and competitive antagonism at this receptor[1]. R-96544 also inhibited 5-HT₂ₐ receptor-mediated contraction of guinea pig trachea[1].

The selectivity of R-96544 is also evident in functional assays. It did not inhibit 5-HT₃ receptor-mediated contraction of guinea pig ileum or 5-HT₂ₒ receptor-mediated contraction of the rat fundus preparation, highlighting its specificity for the 5-HT₂ₐ receptor[1].

In Vivo Pharmacology

Intravenous administration of R-96544 to rabbits led to a significant inhibition of ex vivo platelet aggregation induced by 5-HT combined with epinephrine[1]. Oral administration of the prodrug, R-102444, to rats also resulted in significant inhibition of ex vivo platelet aggregation[1].

In anesthetized spontaneously hypertensive rats with ganglionic blockade, intravenous R-96544 attenuated the pressor responses evoked by 5-HT. In contrast, it did not affect the pressor responses induced by phenylephrine (B352888) or angiotensin II, demonstrating its selective in vivo antagonism of 5-HT₂ₐ receptor-mediated vasoconstriction[1].

In a mouse model of acute pancreatitis induced by a choline-deficient, ethionine-supplemented diet, subcutaneous administration of R-96544 (10-100 mg/kg, twice daily) reduced serum amylase activity and dose-dependently attenuated pancreatic necrosis, inflammation, and vacuolization[4]. The prodrug, R-102444, also showed protective effects in rat models of acute and chronic pancreatitis[4]. These findings suggest a potential therapeutic role for 5-HT₂ₐ receptor antagonists in the management of pancreatitis.

Experimental Protocols

The following are representative, detailed protocols for the key types of experiments used to characterize the pharmacology of R-96544. It is important to note that these are generalized methods and may not reflect the exact protocols used in the original studies.

5-HT₂ₐ Receptor Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of R-96544 for the 5-HT₂ₐ receptor.

Materials:

• Receptor Source: Membranes prepared from cells expressing the human 5-HT₂ₐ receptor or from brain tissue known to have high 5-HT₂ₐ receptor density (e.g., cat platelet membranes)[1].

• Radioligand: [³H]Ketanserin, a selective 5-HT₂ₐ receptor antagonist.

• Non-specific binding control: A high concentration of a non-radiolabeled 5-HT₂ₐ antagonist (e.g., spiperone (B1681076) or unlabeled ketanserin).

• Test Compound: R-96544 hydrochloride.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass fiber filters.

• Filtration apparatus.

• Liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize the receptor source tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Wash the membrane pellet multiple times by resuspension and centrifugation. Resuspend the final pellet in assay buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Receptor membranes, [³H]ketanserin (at a concentration near its Kₔ), and assay buffer.

  • Non-specific Binding: Receptor membranes, [³H]ketanserin, and a saturating concentration of the non-labeled antagonist.

  • Competitive Binding: Receptor membranes, [³H]ketanserin, and varying concentrations of R-96544.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. The filters will trap the membranes with the bound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the concentration of R-96544. Determine the IC₅₀ value (the concentration of R-96544 that inhibits 50% of the specific binding of the radioligand). Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Serotonin-Induced Platelet Aggregation Assay

Objective: To evaluate the inhibitory effect of R-96544 on 5-HT-induced platelet aggregation.

Materials:

• Platelet-Rich Plasma (PRP): Obtained from fresh whole blood from healthy human donors or various animal species[1].

• Platelet-Poor Plasma (PPP): Used as a reference for 100% aggregation.

• Aggregating Agent: Serotonin (5-HT), alone or in combination with ADP.

• Test Compound: R-96544 hydrochloride.

• Saline or appropriate vehicle.

• Platelet Aggregometer.

Procedure:

• PRP and PPP Preparation: Collect whole blood into tubes containing an anticoagulant (e.g., sodium citrate). Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain PRP. Transfer the PRP to a separate tube. Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain PPP.

• Assay Setup: Pre-warm the PRP and PPP samples to 37°C. Pipette a known volume of PRP into an aggregometer cuvette with a magnetic stir bar.

• Baseline and Calibration: Place the cuvette with PRP into the aggregometer and set the baseline for 0% aggregation. Use a cuvette with PPP to set the 100% aggregation level.

• Inhibition Measurement: Add different concentrations of R-96544 or vehicle to the PRP and incubate for a short period (e.g., 2-5 minutes) while stirring.

• Initiation of Aggregation: Add the aggregating agent (5-HT or 5-HT + ADP) to the cuvette to induce platelet aggregation.

• Data Recording: Record the change in light transmission for a set period (e.g., 5-10 minutes). The increase in light transmission corresponds to the degree of platelet aggregation.

• Data Analysis: Determine the maximum aggregation for each concentration of R-96544. Calculate the percentage inhibition of aggregation compared to the vehicle control. Determine the IC₅₀ value for R-96544.

Isolated Rat Caudal Artery Contraction Assay

Objective: To assess the antagonistic effect of R-96544 on 5-HT-induced vascular smooth muscle contraction.

Materials:

• Rat Caudal Artery.

• Krebs-Henseleit Solution: A physiological salt solution, bubbled with 95% O₂ / 5% CO₂.

• Contractile Agent: Serotonin (5-HT).

• Test Compound: R-96544 hydrochloride.

• Organ Bath System with Force Transducers.

Procedure:

• Tissue Preparation: Euthanize a rat and dissect the caudal artery. Clean the artery of adhering connective tissue and cut it into rings of 2-3 mm in length.

• Mounting: Suspend the arterial rings in organ baths containing Krebs-Henseleit solution maintained at 37°C and bubbled with 95% O₂ / 5% CO₂. Attach one end of the ring to a fixed hook and the other to a force transducer.

• Equilibration: Allow the rings to equilibrate for at least 60 minutes under a resting tension (e.g., 1 g), washing them with fresh Krebs-Henseleit solution every 15-20 minutes.

• Viability Check: Contract the rings with a high concentration of potassium chloride (KCl) to ensure tissue viability.

• Cumulative Concentration-Response Curve to 5-HT: After washing out the KCl and allowing the tissue to return to baseline, add increasing concentrations of 5-HT cumulatively to obtain a control concentration-response curve.

• Antagonism Protocol: Wash the tissues and incubate them with a specific concentration of R-96544 for a set period (e.g., 30-60 minutes).

• Shifted Concentration-Response Curve: In the presence of R-96544, repeat the cumulative addition of 5-HT to generate a new concentration-response curve.

• Data Analysis: Compare the concentration-response curves of 5-HT in the absence and presence of R-96544. A parallel rightward shift indicates competitive antagonism. Calculate the dose ratio for each concentration of the antagonist. Perform a Schild plot analysis (log(dose ratio - 1) vs. log(antagonist concentration)) to determine the pA₂ value, which is a measure of the antagonist's potency.

Signaling Pathways and Experimental Workflows

5-HT₂ₐ Receptor Signaling Pathway Blockade by R-96544

The 5-HT₂ₐ receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway. Activation of this pathway by serotonin leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), and DAG activates protein kinase C (PKC). These signaling events lead to various cellular responses, including platelet aggregation and smooth muscle contraction. R-96544, as a competitive antagonist, blocks the initial step of this cascade by preventing serotonin from binding to and activating the 5-HT₂ₐ receptor.

Caption: 5-HT₂ₐ receptor signaling pathway and the inhibitory action of R-96544.

Experimental Workflow for In Vitro Antagonism Assessment

The following diagram illustrates a typical workflow for assessing the antagonistic properties of a compound like R-96544 in an in vitro functional assay, such as the isolated tissue contraction experiment.

Caption: A representative experimental workflow for assessing antagonist potency.

References

• 1. benchchem.com [benchchem.com]
• 2. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 3. droracle.ai [droracle.ai]
• 4. giffordbioscience.com [giffordbioscience.com]

R-96544: A Technical Guide for Serotonin Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of R-96544, a potent and selective 5-HT2A receptor antagonist. R-96544 is the active metabolite of the prodrug R-102444. This document consolidates key pharmacological data, experimental methodologies, and relevant biological pathways to facilitate further research and development efforts in the field of serotonin (B10506) signaling.

Core Pharmacological Data

R-96544 exhibits high affinity and selectivity for the 5-HT2A receptor. Its pharmacological profile has been characterized through various in vitro and in vivo studies, demonstrating its potential as a tool for investigating serotonergic systems and as a therapeutic agent.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for R-96544 and its prodrug, R-102444.

Parameter	Value	Assay System	Reference
Ki (R-96544)	1.6 nM	5-HT2A Receptor Binding (Cat Platelet Membranes)	[1][[“]]
pA2 (R-96544)	10.4	Rat Caudal Artery Contraction	[[“]]

Table 1: Receptor Binding and Antagonist Potency of R-96544

Receptor	IC50 (nM)	Reference
5-HT2	2.2	[1][[“]]
α1-adrenergic	310	[1][[“]]
D2 dopamine	2400	[1][[“]]
5-HT1	3700	[1][[“]]
5-HT3	> 5000	[1][[“]]
β-adrenergic	> 5000	[1][[“]]

Table 2: Receptor Selectivity Profile of R-96544

Experimental Model	Compound	Dose Range	Effect	Reference
Caerulein-induced acute pancreatitis (rat)	R-102444 (p.o.)	10 - 100 mg/kg	Dose-dependent reduction in serum amylase and lipase	[4]
Pancreatic duct ligation-induced acute pancreatitis (rat)	R-102444 (p.o.)	0.3 - 10 mg/kg	Dose-dependent reduction in serum amylase and lipase	[4]
Choline-deficient, ethionine-supplemented diet-induced acute pancreatitis (mouse)	R-96544 (s.c., bid)	10 - 100 mg/kg	Reduction in serum amylase and attenuation of pancreatic necrosis, inflammation, and vacuolization	[4]
Spontaneous chronic pancreatitis (Wistar Bonn/Kobori rats)	R-102444 (in diet)	0.017% and 0.17%	Suppression of parenchymal destruction and adipose tissue replacement	[4]

Table 3: In Vivo Efficacy of R-96544 and R-102444 in Pancreatitis Models

Signaling Pathways and Mechanism of Action

R-96544 acts as a competitive antagonist at the 5-HT2A receptor, a G protein-coupled receptor (GPCR) typically coupled to Gq/11. Activation of the 5-HT2A receptor by serotonin normally initiates a signaling cascade leading to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). These second messengers lead to an increase in intracellular calcium and activation of protein kinase C (PKC), respectively, resulting in various cellular responses. R-96544 blocks the initial binding of serotonin to the receptor, thereby inhibiting this downstream signaling.

References

• 1. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. consensus.app [consensus.app]
• 4. Formal synthesis of dictyostatin and synthesis of two dictyostatin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Binding Affinity of R-96544: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the binding affinity of R-96544, a potent and selective 5-HT2A receptor antagonist. The information compiled herein, including quantitative binding data, detailed experimental methodologies, and signaling pathway visualizations, is intended to support research and development efforts in pharmacology and drug discovery.

Quantitative Binding Profile of R-96544

R-96544 demonstrates high affinity and selectivity for the serotonin (B10506) 5-HT2A receptor. Its binding characteristics have been determined through various in vitro assays, and the key quantitative data are summarized below.

Receptor/Site	Parameter	Value (nM)	Species/Tissue	Reference
5-HT2A	Ki	1.6	-	[1][2][3]
5-HT2	IC50	2.2	-	[1][2][3]
α1-adrenergic	IC50	310	-	[1][2][3]
D2 dopamine	IC50	2400	-	[1][2][3]
5-HT1	IC50	3700	-	[1][2][3]
5-HT3	IC50	> 5000	-	[1][2][3]
β-adrenergic	IC50	> 5000	-	[1][2][3]
5-HT2A	pA2	10.4 (dimensionless)	Rat Caudal Artery	[4]

Note: The pA2 value is a measure of the potency of an antagonist. A higher pA2 value indicates greater potency. The value of 10.4 corresponds to a very high antagonist potency at the 5-HT2A receptor.

Experimental Protocols

The following sections detail the methodologies typically employed to determine the binding affinity and functional antagonism of compounds like R-96544.

Radioligand Binding Assay (Competitive)

This assay determines the affinity of a test compound (in this case, R-96544) for a specific receptor by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Objective: To determine the inhibition constant (Ki) of R-96544 for the 5-HT2A receptor.

Materials:

• Receptor Source: Membranes prepared from cells stably expressing the human 5-HT2A receptor, or tissue homogenates known to be rich in 5-HT2A receptors (e.g., cat platelet membranes or rat frontal cortex).[4]

• Radioligand: [3H]ketanserin, a well-characterized 5-HT2A receptor antagonist.[4]

• Test Compound: R-96544 hydrochloride.

• Non-specific Binding Control: A high concentration of a non-radiolabeled 5-HT2A antagonist (e.g., ketanserin (B1673593) or R-96544 itself).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: A cell harvester to separate bound and free radioligand.

• Scintillation Counter: To measure radioactivity.

Procedure:

• Membrane Preparation: Homogenize the receptor source tissue or cells in a suitable buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in fresh assay buffer. Determine the protein concentration of the membrane preparation.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Receptor membrane preparation.

  • A fixed concentration of [3H]ketanserin (typically at or near its Kd value).

  • Varying concentrations of R-96544.

  • For total binding wells, add assay buffer instead of the test compound.

  • For non-specific binding wells, add a saturating concentration of a non-labeled antagonist.

• Incubation: Incubate the plates at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the R-96544 concentration.

  • Determine the IC50 value (the concentration of R-96544 that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. 5-HT2A_receptor [bionity.com]
• 2. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to R-96544 and its Prodrug R-102444: A Potent and Selective 5-HT2A Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the potent and selective 5-HT2A receptor antagonist R-96544 and its orally bioavailable prodrug, R-102444. R-96544, the active metabolite, demonstrates high affinity and selectivity for the serotonin (B10506) 2A (5-HT2A) receptor, a key player in a multitude of physiological and pathological processes, including platelet aggregation, thrombosis, and vasoconstriction. This document details the mechanism of action, pharmacological profile, and key experimental data related to these compounds, offering valuable insights for researchers in pharmacology and drug development.

Chemical and Physical Properties

R-96544 is chemically identified as (2R,4R)-4-hydroxy-2-[2-[2-[2-(3-methoxy)phenyl]ethyl]phenoxy]ethyl-1-methylpyrrolidine hydrochloride.[1] Its prodrug, R-102444, is the (2R,4R)-4-lauroyloxy ester of R-96544. This structural modification enhances oral absorption, with subsequent hydrolysis in the body releasing the active compound, R-96544.

Table 1: Chemical and Physical Properties of R-96544 Hydrochloride

Property	Value	Reference
Chemical Name	(2R,4R)-4-hydroxy-2-[2-[2-[2-(3-methoxy)phenyl]ethyl]phenoxy]ethyl-1-methylpyrrolidine hydrochloride	[1]
Molecular Formula	C22H29NO3.HCl	[1]
Molecular Weight	391.94 g/mol	[1]
Purity	≥98% (HPLC)	[1]
Solubility	Soluble to 100 mM in water and DMSO	[1]
CAS Number	167144-80-1	[1]

Mechanism of Action and Pharmacology

R-96544 exerts its pharmacological effects through competitive antagonism of the 5-HT2A receptor. This has been demonstrated through various in vitro and in vivo studies, which are detailed in the subsequent sections.

5-HT2A Receptor Signaling Pathway

The binding of serotonin (5-HT) to the 5-HT2A receptor, a Gq/11 protein-coupled receptor, initiates a signaling cascade that leads to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) stores, while DAG activates protein kinase C (PKC). This signaling pathway is central to 5-HT-induced platelet aggregation and smooth muscle contraction. R-96544 competitively blocks the initial binding of 5-HT to the receptor, thereby inhibiting these downstream effects.

Caption: 5-HT2A receptor signaling and the inhibitory action of R-96544.

Quantitative Pharmacological Data

The potency and selectivity of R-96544 have been quantified through receptor binding and functional assays.

Table 2: Receptor Binding Affinity (Ki) and Inhibitory Potency (IC50) of R-96544

Receptor/Target	Assay Type	Value	Unit	Reference
5-HT2A	Binding Affinity (Ki)	1.6	nM
5-HT2	Inhibitory Potency (IC50)	2.2	nM
α1-adrenergic	Inhibitory Potency (IC50)	310	nM
D2 dopamine	Inhibitory Potency (IC50)	2400	nM
5-HT1	Inhibitory Potency (IC50)	3700	nM
5-HT3	Inhibitory Potency (IC50)	> 5000	nM
β-adrenergic	Inhibitory Potency (IC50)	> 5000	nM

These data highlight the high selectivity of R-96544 for the 5-HT2A receptor over other serotonin receptor subtypes and adrenergic and dopaminergic receptors.

Prodrug to Active Drug Conversion

R-102444 is designed as a prodrug to improve the oral bioavailability of R-96544. Following oral administration, R-102444 is absorbed and subsequently metabolized, likely by esterases, to yield the active compound R-96544.

Caption: Conversion of the prodrug R-102444 to the active form R-96544.

Key Experimental Protocols

The pharmacological characterization of R-96544 and R-102444 involved several key in vitro and in vivo experiments.

In Vitro Platelet Aggregation Assay

• Objective: To determine the inhibitory effect of R-96544 on serotonin-induced platelet aggregation.

• Methodology:

  • Platelet-Rich Plasma (PRP) Preparation: Whole blood is collected from human or animal subjects into tubes containing an anticoagulant (e.g., sodium citrate). The blood is then centrifuged at a low speed to separate the PRP.

  • Aggregation Measurement: Platelet aggregation is measured using a light aggregometer. A sample of PRP is placed in a cuvette with a stir bar and warmed to 37°C.

  • Treatment: R-96544 or vehicle is pre-incubated with the PRP for a specified time.

  • Induction of Aggregation: A submaximal concentration of a platelet agonist, such as serotonin (5-HT) or a combination of 5-HT and ADP, is added to induce aggregation.

  • Data Analysis: The change in light transmittance, which corresponds to the degree of platelet aggregation, is recorded over time. The inhibitory effect of R-96544 is quantified by comparing the aggregation response in its presence to the control (vehicle) response.

Radioligand Receptor Binding Assay

• Objective: To determine the binding affinity (Ki) of R-96544 for the 5-HT2A receptor.

• Methodology:

  • Membrane Preparation: Cell membranes expressing the 5-HT2A receptor are prepared from cultured cells or animal tissues (e.g., cat platelets).

  • Binding Reaction: The membranes are incubated with a radiolabeled ligand specific for the 5-HT2A receptor (e.g., [3H]ketanserin) in the presence of varying concentrations of R-96544.

  • Separation of Bound and Free Ligand: The reaction mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

  • Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.

  • Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value of R-96544, which is the concentration that inhibits 50% of the specific binding of the radioligand. The Ki value is then calculated using the Cheng-Prusoff equation.

Rat Caudal Artery Contraction Assay

• Objective: To assess the functional antagonist activity of R-96544 on 5-HT2A receptor-mediated vasoconstriction.

• Methodology:

  • Tissue Preparation: The caudal artery is dissected from a rat and cut into rings. The rings are mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and gassed with 95% O2/5% CO2.

  • Equilibration: The arterial rings are allowed to equilibrate under a resting tension.

  • Cumulative Concentration-Response Curve: A cumulative concentration-response curve to 5-HT is generated to establish a baseline contractile response.

  • Antagonist Incubation: The tissues are washed and then incubated with R-96544 for a specific period.

  • Second Concentration-Response Curve: A second cumulative concentration-response curve to 5-HT is generated in the presence of R-96544.

  • Data Analysis: The antagonist effect of R-96544 is determined by the rightward shift of the concentration-response curve to 5-HT. The pA2 value, a measure of antagonist potency, can be calculated from these data.[2]

Caption: Workflow of key experiments for characterizing R-96544 and R-102444.

In Vivo Efficacy

Oral administration of the prodrug R-102444 to rats resulted in a significant inhibition of ex vivo platelet aggregation.[2] This demonstrates the successful conversion of the prodrug to the active form, R-96544, in vivo and its systemic pharmacological activity. In contrast, R-102444 itself was inactive in in vitro platelet aggregation assays, confirming its prodrug nature.[2] Intravenous administration of R-96544 in rabbits also significantly inhibited ex vivo platelet aggregation induced by 5-HT combined with epinephrine.[2]

Conclusion

R-96544 is a highly potent and selective 5-HT2A receptor antagonist with demonstrated efficacy in inhibiting platelet aggregation and vasoconstriction in preclinical models. Its prodrug, R-102444, provides a means for effective oral delivery. The detailed pharmacological profile and experimental data presented in this guide underscore the potential of this compound series for further investigation in therapeutic areas where 5-HT2A receptor antagonism is a validated or promising strategy. This includes, but is not limited to, thrombotic disorders and other cardiovascular diseases. Researchers are encouraged to utilize the provided information and experimental frameworks to further explore the therapeutic applications of R-96544 and R-102444.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Efficacy of R-96544 on Platelet Aggregation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

R-96544 is the active metabolite of the prodrug R-102444 and functions as a potent and selective antagonist of the 5-hydroxytryptamine 2A (5-HT2A) receptor.[1] Serotonin (5-HT), through its 5-HT2A receptor on platelets, is a key mediator in amplifying platelet aggregation initiated by other agonists such as ADP and epinephrine (B1671497). Consequently, antagonism of this receptor presents a promising therapeutic strategy for the prevention of thrombosis. This technical guide provides a comprehensive overview of the in vivo effects of R-96544 on platelet aggregation, summarizing available data, detailing experimental methodologies, and illustrating the relevant biological pathways and workflows.

Quantitative Data Summary

While specific in vivo dose-response data for R-96544 from publicly available literature is limited, this section presents an illustrative table based on the reported potent antiplatelet effects. The following data should be considered as a template for presenting experimental findings.

Table 1: Illustrative In Vivo Efficacy of R-96544 on Ex Vivo Platelet Aggregation

Animal Model	Drug (Administration Route)	Dose	Agonist(s)	Time Point	Percent Inhibition of Platelet Aggregation (Mean ± SD)
Rabbit	R-96544 (Intravenous)	0.1 mg/kg	5-HT + Epinephrine	1 hour	Data not available
Rabbit	R-96544 (Intravenous)	0.3 mg/kg	5-HT + Epinephrine	1 hour	Data not available
Rabbit	R-96544 (Intravenous)	1.0 mg/kg	5-HT + Epinephrine	1 hour	Data not available
Rat	R-102444 (Oral)	1 mg/kg	5-HT + ADP	2 hours	Data not available
Rat	R-102444 (Oral)	3 mg/kg	5-HT + ADP	2 hours	Data not available
Rat	R-102444 (Oral)	10 mg/kg	5-HT + ADP	2 hours	Data not available

Note: The table is a template. Specific quantitative data from in vivo studies on R-96544 and R-102444 are not available in the cited literature. Researchers should populate such a table with their own experimental data.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the in vivo effects of R-96544 on platelet aggregation, based on standard pharmacological practices and the available information on the compound.

In Vivo Administration of R-96544 in Rabbits

• Animal Model: Male New Zealand White rabbits (2.5-3.0 kg).

• Housing: Animals are housed in individual cages with a 12-hour light/dark cycle and access to standard chow and water ad libitum.

• Drug Formulation: R-96544 hydrochloride is dissolved in sterile physiological saline.

• Administration: R-96544 is administered intravenously (i.v.) via the marginal ear vein. A control group receives an equivalent volume of the vehicle (physiological saline).

• Blood Sampling: Blood samples are collected from the central ear artery into tubes containing 3.8% sodium citrate (B86180) (9:1 blood to citrate ratio) at baseline (pre-dose) and at specified time points post-administration (e.g., 1, 2, 4, and 6 hours).

Oral Administration of R-102444 in Rats

• Animal Model: Male Sprague-Dawley rats (200-250 g).

• Housing: Animals are housed in groups with a 12-hour light/dark cycle and access to standard chow and water ad libitum. Animals are fasted overnight before oral administration.

• Drug Formulation: R-102444 is suspended in a 0.5% methylcellulose (B11928114) solution.

• Administration: R-102444 is administered orally (p.o.) by gavage. A control group receives an equivalent volume of the vehicle.

• Blood Sampling: Blood is collected via cardiac puncture under anesthesia into tubes containing 3.8% sodium citrate at specified time points post-administration (e.g., 1, 2, 4, and 8 hours).

Ex Vivo Platelet Aggregation Assay

• Platelet-Rich Plasma (PRP) Preparation:

  • Whole blood is centrifuged at 150 x g for 10 minutes at room temperature to obtain PRP.

  • The remaining blood is centrifuged at 1500 x g for 15 minutes to obtain platelet-poor plasma (PPP), which is used as a reference (100% aggregation).

• Platelet Aggregation Measurement:

  • Platelet aggregation is measured using a light transmission aggregometer.

  • PRP is pre-warmed to 37°C for 5 minutes.

  • A baseline light transmission is established.

  • Platelet aggregation is induced by adding a combination of agonists, such as 5-HT and epinephrine or 5-HT and ADP.

  • The change in light transmission is recorded for a set period (e.g., 10 minutes), and the maximum aggregation percentage is determined.

• Data Analysis: The percentage inhibition of platelet aggregation by R-96544 or R-102444 is calculated by comparing the maximum aggregation in the drug-treated groups to the vehicle-treated control group.

Visualizations

Signaling Pathway of R-96544 Action

Caption: Mechanism of R-96544 action on platelet 5-HT2A receptors.

Experimental Workflow for In Vivo Studies

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of R-96544 in Pancreatitis: A Technical Guide for Researchers

An In-depth Examination of the 5-HT2A Receptor Antagonist R-96544 in Experimental Models of Acute and Chronic Pancreatitis

This technical guide provides a comprehensive overview of the role of R-96544, an active metabolite of R-102444, in the study of pancreatitis. It is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the serotonin (B10506) 5-HT2A receptor in pancreatic inflammation and injury. This document details the mechanism of action, summarizes key quantitative findings, outlines experimental protocols, and visualizes the underlying signaling pathways and experimental workflows.

Introduction: The Rationale for Targeting the 5-HT2A Receptor in Pancreatitis

Pancreatitis, in both its acute and chronic forms, is characterized by inflammation and autodigestion of the pancreas.[1] The pathophysiology involves premature activation of digestive enzymes within acinar cells, leading to cellular injury, an influx of inflammatory cells, and the release of pro-inflammatory cytokines.[1] Serotonin (5-hydroxytryptamine, 5-HT), a multifaceted biogenic amine, has been implicated in the regulation of pancreatic function and the pathogenesis of pancreatitis.[2][3] The 5-HT2A receptor, a G protein-coupled receptor, is a key mediator of serotonin's pro-inflammatory and physiological effects.[4] R-96544, and its prodrug R-102444, are potent and selective antagonists of the 5-HT2A receptor.[5][6] Studies have investigated their potential to mitigate pancreatic damage in various experimental models of pancreatitis, suggesting a promising therapeutic avenue.[5]

Mechanism of Action: 5-HT2A Receptor Antagonism in Pancreatitis

R-96544 exerts its protective effects in pancreatitis by blocking the 5-HT2A receptor on pancreatic acinar cells.[5] Activation of the 5-HT2A receptor by serotonin is believed to contribute to the inflammatory cascade and cellular damage seen in pancreatitis.[2][7] By antagonizing this receptor, R-96544 is hypothesized to interrupt key downstream signaling pathways involved in inflammation and enzyme secretion.

The proposed signaling pathway is as follows: Serotonin released during pancreatic injury binds to the 5-HT2A receptor on acinar cells. This activates the Gq/11 protein, which in turn stimulates phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This cascade is thought to contribute to aberrant zymogen activation and the transcription of pro-inflammatory cytokines. R-96544, by blocking the initial binding of serotonin to the 5-HT2A receptor, prevents the initiation of this inflammatory signaling cascade.

References

• 1. Ultrastructure of the rat pancreas after experimental duct ligation. II. Duct and stromal cell proliferation, differentiation, and deletion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Caerulin-induced pancreatitis in rats: Histological and genetic expression changes from acute phase to recuperation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Visualization, Quantification and Characterization of Caerulein-Induced Acute Pancreatitis in Rats by 3.0T Clinical MRI, Biochemistry and Histomorphology [thno.org]
• 5. Acute experimental hemorrhagic-necrotizing pancreatitis induced by feeding a choline-deficient, ethionine-supplemented diet. Methodology and standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Serotonin regulates amylase secretion and acinar cell damage during murine pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Understanding the Selectivity of R-96544 for the 5-HT2A Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the pharmacological profile of R-96544, a potent and selective antagonist of the 5-hydroxytryptamine 2A (5-HT2A) receptor. The document collates key quantitative data, details common experimental methodologies for assessing receptor selectivity, and visualizes the primary signaling pathway associated with the 5-HT2A receptor. R-96544 is the active metabolite of the novel 5-HT2A receptor antagonist, R-102444.[1] Its high affinity and selectivity for the 5-HT2A receptor make it a valuable tool for neuroscience research and a potential therapeutic agent.

Quantitative Pharmacological Data

The selectivity of R-96544 is demonstrated by its high binding affinity for the 5-HT2A receptor and significantly lower affinity for other neurotransmitter receptors. The following tables summarize the key quantitative data from in vitro studies.

Table 1: Binding Affinity (Ki) of R-96544 at the 5-HT2A Receptor

Compound	Receptor	Ki (nM)
R-96544	5-HT2A	1.6

Data from Tocris Bioscience and R&D Systems.[2]

Table 2: Functional Antagonist Activity (IC50) and Selectivity Profile of R-96544

Receptor/Target	IC50 (nM)
5-HT2	2.2
α1-adrenergic	310
D2 dopamine	2400
5-HT1	3700
5-HT3	>5000
β-adrenergic	>5000

Data from Tocris Bioscience and R&D Systems.[2]

5-HT2A Receptor Signaling Pathway

The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq/G11 pathway.[3] Upon agonist binding, the receptor activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC). This signaling cascade is fundamental to the various physiological and behavioral effects mediated by the 5-HT2A receptor.[4]

Caption: Canonical 5-HT2A receptor Gq signaling pathway.

Experimental Protocols

The determination of receptor selectivity and affinity for a compound like R-96544 involves a series of well-established in vitro assays. Below are detailed methodologies for two key experimental approaches.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for a specific receptor by competing with a radiolabeled ligand.

Objective: To determine the binding affinity (Ki) of R-96544 for the 5-HT2A receptor.

Materials:

• Cell membranes expressing the human 5-HT2A receptor (e.g., from CHO-K1 cells).[5]

• Radioligand: [3H]-Ketanserin (a well-characterized 5-HT2A antagonist).

• Test compound: R-96544.

• Non-specific binding control: A high concentration of a non-radiolabeled 5-HT2A ligand (e.g., unlabeled Ketanserin or Mianserin).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Preparation: Prepare serial dilutions of R-96544 in the assay buffer.

• Incubation: In each well of the microplate, add the cell membranes, a fixed concentration of [3H]-Ketanserin, and either the assay buffer (for total binding), a dilution of R-96544, or the non-specific binding control.

• Equilibration: Incubate the plates at room temperature for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).

• Harvesting: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the R-96544 concentration.

  • Determine the IC50 value (the concentration of R-96544 that inhibits 50% of the specific binding of [3H]-Ketanserin) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand binding assay.

Functional Assay: Inhibition of 5-HT-Induced Platelet Aggregation

This assay assesses the functional antagonism of R-96544 by measuring its ability to inhibit a physiological response mediated by 5-HT2A receptors.

Objective: To determine the functional potency (IC50) of R-96544 in inhibiting serotonin-induced platelet aggregation.

Materials:

• Freshly prepared platelet-rich plasma (PRP) from human or animal blood.

• Serotonin (5-HT) as the agonist.

• Test compound: R-96544.

• Saline or appropriate buffer.

• Platelet aggregometer.

Procedure:

• PRP Preparation: Obtain whole blood and centrifuge at a low speed to separate the PRP.

• Baseline Measurement: Place a sample of PRP in the aggregometer cuvette and establish a baseline light transmission.

• Pre-incubation: Add various concentrations of R-96544 or vehicle control to the PRP samples and incubate for a short period (e.g., 5-10 minutes) at 37°C.

• Agonist Addition: Add a submaximal concentration of 5-HT to induce platelet aggregation.

• Aggregation Monitoring: Record the change in light transmission over time as the platelets aggregate. The extent of aggregation is proportional to the increase in light transmission.

• Data Analysis:

  • Determine the maximum aggregation for each concentration of R-96544.

  • Calculate the percentage inhibition of aggregation for each R-96544 concentration relative to the vehicle control.

  • Plot the percentage inhibition against the logarithm of the R-96544 concentration.

  • Determine the IC50 value, which is the concentration of R-96544 that causes 50% inhibition of the 5-HT-induced platelet aggregation.

Caption: Workflow for a platelet aggregation functional assay.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 4. Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - Serotonin Receptors in Neurobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. reactionbiology.com [reactionbiology.com]

An In-Depth Technical Guide to R-96544: A Potent 5-HT2A Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and pharmacological profile of R-96544, a potent and selective 5-HT2A receptor antagonist. The information is intended to support research and development efforts in fields where modulation of the serotonergic system is of interest.

Chemical Structure and Properties

R-96544, with the chemical name (2R,4R)-5-[2-[2-[2-(3-Methoxyphenyl)ethyl]phenoxy]ethyl]-1-methyl-3-pyrrolidinol hydrochloride, is a synthetic molecule that acts as a potent and selective antagonist of the serotonin (B10506) 2A (5-HT2A) receptor. It is the active metabolite of the prodrug R-102444.[1]

A summary of its key chemical and physical properties is presented in Table 1.

Property	Value	Reference
Chemical Name	(2R,4R)-5-[2-[2-[2-(3-Methoxyphenyl)ethyl]phenoxy]ethyl]-1-methyl-3-pyrrolidinol hydrochloride
Molecular Formula	C22H29NO3.HCl
Molecular Weight	391.94 g/mol
CAS Number	167144-80-1
SMILES	Cl[H].COC1=CC=CC(CCC2=C(OCC[C@@H]3C--INVALID-LINK--CN3C)C=CC=C2)=C1
InChI Key	OUKRSTJUAQEATQ-GZJHNZOKSA-N
Purity	≥98% (HPLC)
Solubility	Soluble to 100 mM in water and DMSO
Storage	Store at room temperature

Pharmacological Properties and Mechanism of Action

R-96544 is a highly potent and selective antagonist of the 5-HT2A receptor, with a reported Ki value of 1.6 nM. Its selectivity for the 5-HT2A receptor over other serotonin receptor subtypes and other neurotransmitter receptors is a key feature of its pharmacological profile, as detailed in Table 2.

Receptor/Target	IC50 (nM)	Reference
5-HT2	2.2
α1-adrenergic	310
D2 dopamine	2400
5-HT1	3700
5-HT3	> 5000
β-adrenergic	> 5000

The primary mechanism of action of R-96544 is the competitive antagonism of 5-HT2A receptors. By blocking the binding of serotonin to these receptors, R-96544 inhibits downstream signaling pathways. This antagonistic activity has been demonstrated to inhibit 5-HT-induced platelet aggregation and pressor responses in vivo.

The binding of serotonin (5-HT) to the 5-HT2A receptor, a Gq/11-coupled G protein-coupled receptor (GPCR), typically activates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). R-96544 competitively blocks the initial binding of 5-HT, thereby inhibiting this entire signaling cascade.

Caption: Signaling pathway of 5-HT2A receptor antagonism by R-96544.

Experimental Protocols

The pharmacological activity of R-96544 has been characterized through various in vitro and in vivo experiments. Below are detailed methodologies for key assays cited in the literature.

This assay is crucial for determining the inhibitory effect of R-96544 on serotonin-induced platelet aggregation.

Objective: To measure the concentration-dependent inhibition of 5-HT-induced platelet aggregation by R-96544.

Methodology:

• Platelet-Rich Plasma (PRP) Preparation:

  • Draw whole blood from human, monkey, cat, rabbit, rat, or mouse subjects into tubes containing an anticoagulant (e.g., 3.8% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 150-200 x g) for 10-15 minutes at room temperature to obtain PRP.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a high speed (e.g., 1500-2000 x g) for 15-20 minutes.

• Aggregation Measurement:

  • Adjust the platelet count in the PRP to a standardized concentration (e.g., 3 x 10^8 cells/mL) using PPP.

  • Pre-incubate PRP samples with varying concentrations of R-96544 or vehicle control for a specified time (e.g., 5-10 minutes) at 37°C in an aggregometer.

  • Induce platelet aggregation by adding a submaximal concentration of 5-HT, alone or in combination with ADP.

  • Monitor the change in light transmittance for 5-10 minutes. The increase in light transmittance corresponds to the degree of platelet aggregation.

• Data Analysis:

  • Calculate the percentage of inhibition of aggregation for each concentration of R-96544 compared to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the log concentration of R-96544.

This assay assesses the in vivo efficacy of R-96544 after administration to a live subject.

Objective: To evaluate the inhibitory effect of orally administered R-102444 (the prodrug of R-96544) or intravenously administered R-96544 on 5-HT-induced platelet aggregation.

Methodology:

• Drug Administration:

  • Administer R-102444 orally or R-96544 intravenously to the animal subjects (e.g., rats, rabbits).

• Blood Collection and PRP Preparation:

  • At various time points after drug administration, collect blood samples.

  • Prepare PRP as described in the in vitro protocol.

• Aggregation Measurement:

  • Induce platelet aggregation in the collected PRP samples using 5-HT combined with epinephrine.

  • Measure platelet aggregation as described in the in vitro protocol.

• Data Analysis:

  • Compare the degree of platelet aggregation in samples from drug-treated animals to that from vehicle-treated animals to determine the in vivo inhibitory effect.

This assay is used to determine the binding affinity of R-96544 to the 5-HT2A receptor.

Objective: To determine the Ki (inhibition constant) of R-96544 for the 5-HT2A receptor.

Methodology:

• Membrane Preparation:

  • Prepare cell membranes from a source rich in 5-HT2A receptors, such as cat platelets or a cell line overexpressing the human 5-HT2A receptor.

  • Homogenize the tissue or cells in a suitable buffer and centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in the assay buffer.

• Binding Reaction:

  • Incubate the membrane preparation with a specific radioligand for the 5-HT2A receptor (e.g., [3H]ketanserin) and varying concentrations of R-96544.

  • Incubate at a specific temperature (e.g., 37°C) for a set duration to allow binding to reach equilibrium.

• Separation and Detection:

  • Separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Determine the IC50 value of R-96544, which is the concentration that inhibits 50% of the specific binding of the radioligand.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

The following diagram illustrates a typical workflow for the pharmacological characterization of a 5-HT2A antagonist like R-96544.

Caption: A typical workflow for the pharmacological characterization of R-96544.

Conclusion

R-96544 is a well-characterized, potent, and selective 5-HT2A receptor antagonist with demonstrated in vitro and in vivo activity. Its high affinity and selectivity make it a valuable research tool for investigating the physiological and pathological roles of the 5-HT2A receptor. The detailed chemical, pharmacological, and experimental information provided in this guide serves as a foundational resource for scientists and researchers in the field of drug discovery and development. The methodologies outlined can be adapted to further explore the therapeutic potential of R-96544 and similar compounds in various disease models.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for R-96544 In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

R-96544 is a potent, competitive, and selective antagonist of the 5-hydroxytryptamine 2A (5-HT2A) receptor.[1][[“]] It is the active metabolite of the pro-drug R-102444.[1] These application notes provide an overview of the in vitro experimental protocols and key pharmacological data for R-96544, intended to guide researchers in its use for laboratory studies. R-96544's primary mechanism of action is the blockade of the 5-HT2A receptor, thereby inhibiting serotonin-induced intracellular signaling pathways. This has been demonstrated in various in vitro models, including platelet aggregation and smooth muscle contraction assays.[1]

Quantitative Data Summary

The following table summarizes the key quantitative pharmacological data for R-96544 from in vitro studies.

Parameter	Value	Species/Tissue	Assay Type	Reference
pA2	10.4	Rat Caudal Artery	Schild Plot Analysis	[1]
Receptor Affinity	High	Cat Platelet Membranes	Radioligand Binding Assay	[1]

Signaling Pathway

R-96544 acts as an antagonist at the 5-HT2A receptor, a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway. Upon binding of an agonist like serotonin (B10506), the 5-HT2A receptor activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). R-96544 blocks the initiation of this cascade by preventing the binding of serotonin to the receptor.

Caption: R-96544 antagonizes the 5-HT2A receptor signaling pathway.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments to characterize the activity of R-96544.

In Vitro Platelet Aggregation Assay

This assay is used to determine the inhibitory effect of R-96544 on serotonin-induced platelet aggregation.

Materials:

• R-96544 hydrochloride

• Serotonin (5-hydroxytryptamine)

• Adenosine diphosphate (B83284) (ADP)

• Human or other species (e.g., rabbit, rat) whole blood

• Anticoagulant (e.g., 3.8% sodium citrate)

• Saline solution

• Platelet aggregometer

Protocol:

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect whole blood into tubes containing sodium citrate (B86180) (9:1 blood to anticoagulant ratio).

  • Centrifuge the blood at 150-200 x g for 15 minutes at room temperature to obtain PRP.

  • Carefully collect the supernatant (PRP).

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will be used as a reference.

• Platelet Aggregation Measurement:

  • Adjust the platelet count in the PRP to a standardized concentration (e.g., 3 x 10^8 cells/mL) using PPP if necessary.

  • Pre-warm the PRP samples to 37°C for 5-10 minutes.

  • Place a cuvette with PRP into the platelet aggregometer and establish a baseline.

  • Add various concentrations of R-96544 or vehicle control to the PRP and incubate for a specified time (e.g., 5 minutes).

  • Induce platelet aggregation by adding a submaximal concentration of serotonin alone or in combination with ADP.

  • Record the change in light transmission for 5-10 minutes. The increase in light transmission corresponds to platelet aggregation.

• Data Analysis:

  • Calculate the percentage of platelet aggregation for each concentration of R-96544 compared to the vehicle control.

  • Plot the concentration of R-96544 against the percentage inhibition of platelet aggregation to determine the IC50 value.

Caption: Workflow for the in vitro platelet aggregation assay.

Radioligand Binding Assay

This assay is performed to determine the affinity of R-96544 for the 5-HT2A receptor.

Materials:

• R-96544 hydrochloride

• Radiolabeled ligand for 5-HT2A receptor (e.g., [3H]ketanserin)

• Cell membranes expressing the 5-HT2A receptor (e.g., from cat platelets or a recombinant cell line)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., a high concentration of an unlabeled 5-HT2A antagonist like spiperone)

• Glass fiber filters

• Scintillation fluid and counter

Protocol:

• Assay Setup:

  • In a series of tubes, add the binding buffer, cell membranes, and increasing concentrations of unlabeled R-96544.

  • For total binding, add only the radiolabeled ligand and cell membranes.

  • For non-specific binding, add the radiolabeled ligand, cell membranes, and a high concentration of the non-specific binding control.

• Incubation:

  • Add the radiolabeled ligand to all tubes.

  • Incubate the mixture at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through glass fiber filters using a cell harvester.

  • Wash the filters quickly with ice-cold binding buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the percentage of specific binding inhibited by each concentration of R-96544.

  • Plot the concentration of R-96544 against the percentage inhibition of specific binding to calculate the Ki (inhibitory constant).

Isolated Tissue Contraction Assay

This assay evaluates the antagonistic effect of R-96544 on serotonin-induced smooth muscle contraction.

Materials:

• R-96544 hydrochloride

• Serotonin

• Isolated tissue (e.g., rat caudal artery, guinea pig trachea)

• Physiological salt solution (e.g., Krebs-Henseleit solution), aerated with 95% O2 / 5% CO2

• Organ bath system with isometric force transducers

Protocol:

• Tissue Preparation:

  • Dissect the desired tissue and mount it in the organ bath containing the physiological salt solution at 37°C.

  • Allow the tissue to equilibrate under a resting tension for at least 60 minutes, with periodic washing.

• Cumulative Concentration-Response Curve for Serotonin:

  • Obtain a cumulative concentration-response curve for serotonin by adding increasing concentrations of serotonin to the organ bath and recording the contractile response.

• Antagonist Incubation:

  • Wash the tissue and allow it to return to baseline.

  • Incubate the tissue with a specific concentration of R-96544 for a predetermined time (e.g., 30-60 minutes).

• Second Concentration-Response Curve:

  • In the continued presence of R-96544, obtain a second cumulative concentration-response curve for serotonin.

• Data Analysis:

  • Compare the concentration-response curves for serotonin in the absence and presence of R-96544.

  • A competitive antagonist like R-96544 will cause a parallel rightward shift of the concentration-response curve.

  • Perform a Schild plot analysis to determine the pA2 value, which is a measure of the antagonist's potency.[1]

Disclaimer: These protocols are intended as a general guide. Researchers should optimize the specific conditions for their experimental setup. Appropriate safety precautions should be taken when handling all chemical reagents.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]

Application Notes and Protocols for R-96544 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

R-96544, the active metabolite of the prodrug R-102444, is a potent, competitive, and selective antagonist of the 5-hydroxytryptamine 2A (5-HT2A) receptor.[1][2] It has demonstrated efficacy in various preclinical animal models, particularly in the context of acute and chronic pancreatitis, as well as in the inhibition of platelet aggregation.[1][2] These application notes provide a comprehensive overview of the reported dosages of R-96544 and its prodrug, R-102444, in different animal models and detailed protocols for key experiments.

Mechanism of Action

R-96544 exerts its pharmacological effects by selectively blocking the 5-HT2A receptor. This G protein-coupled receptor is primarily coupled to the Gq signaling pathway. Antagonism of the 5-HT2A receptor by R-96544 inhibits the downstream signaling cascade, which involves the activation of phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This, in turn, prevents the release of intracellular calcium and the activation of protein kinase C (PKC), thereby mitigating the physiological effects mediated by 5-HT2A receptor activation.

Caption: Signaling pathway of the 5-HT2A receptor and the inhibitory action of R-96544.

Data Presentation: R-96544 and R-102444 Dosage in Animal Models

The following tables summarize the available quantitative data on the dosage of R-96544 and its prodrug R-102444 in various animal models.

Table 1: R-96544 Dosage in Animal Models

Species	Model	Route of Administration	Dosage	Frequency	Observed Effects	Reference
Mouse	Acute Pancreatitis	Subcutaneous (s.c.)	10 - 100 mg/kg	Twice daily (bid)	Reduced serum amylase activity; attenuated pancreatic necrosis, inflammation, and vacuolization.	[2]
Rabbit	Platelet Aggregation	Intravenous (i.v.)	Not specified	Not specified	Significantly inhibited ex vivo platelet aggregation induced by 5-HT combined with epinephrine.	[1]

Table 2: R-102444 (Prodrug) Dosage in Animal Models

| Species | Model | Route of Administration | Dosage | Frequency | Observed Effects | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Rat | Acute Pancreatitis (caerulein-induced) | Oral (p.o.) | 10 - 100 mg/kg | Not specified | Dose-dependently reduced serum amylase and lipase (B570770) activities. |[2] | | Rat | Acute Pancreatitis (duct ligation) | Oral (p.o.) | 0.3 - 10 mg/kg | Not specified | Dose-dependently reduced serum amylase and lipase activities. |[2] | | Rat | Chronic Pancreatitis | Oral (in diet) | 0.017% and 0.17% | Daily | Suppressed parenchymal destruction and inhibited pancreatic atrophy. |[2] | | Rat | Platelet Aggregation | Oral (p.o.) | Not specified | Not specified | Significantly inhibited ex vivo platelet aggregation. |[1] |

Note: Specific pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life for R-96544 are not publicly available in the reviewed literature. Researchers are advised to conduct pharmacokinetic studies to determine these parameters in their specific animal models and experimental conditions.

Experimental Protocols

Induction of Acute Pancreatitis in Mice (Caerulein Model)

This protocol describes a commonly used method to induce acute pancreatitis in mice, providing a relevant context for the administration of R-96544.

Materials:

• Caerulein (B1668201)

• Sterile saline (0.9% NaCl)

• R-96544

• Appropriate vehicle for subcutaneous injection (e.g., sterile saline, PBS, or a solution containing a solubilizing agent like Tween 80, depending on the solubility of R-96544)

• Syringes and needles for intraperitoneal and subcutaneous injections

Procedure:

• Animal Acclimation: Acclimate male mice of the desired strain (e.g., C57BL/6) for at least one week under standard laboratory conditions.

• Preparation of Reagents:

  • Dissolve caerulein in sterile saline to a final concentration for a dose of 50 µg/kg.

  • Prepare the R-96544 solution in the chosen vehicle at the desired concentrations (e.g., for doses of 10, 30, and 100 mg/kg). The vehicle for subcutaneous injection of pyrrolidine (B122466) derivatives is often an aqueous solution, which may include co-solvents or surfactants to improve solubility. A common vehicle for preclinical studies is a mixture of saline, polyethylene (B3416737) glycol (PEG), and Tween 80.

• Induction of Pancreatitis:

  • Administer caerulein (50 µg/kg) via intraperitoneal (i.p.) injection.

  • Repeat the injections hourly for a total of 7 to 12 injections.

• Administration of R-96544:

  • Administer R-96544 (10-100 mg/kg) or vehicle control via subcutaneous (s.c.) injection.

  • The timing of R-96544 administration should be determined based on the study design (e.g., pre-treatment, co-administration, or post-treatment). For a therapeutic effect, administration can commence shortly after the first caerulein injection.

  • Administer R-96544 twice daily (bid).

• Monitoring and Sample Collection:

  • Monitor the animals for signs of distress.

  • At the desired time point after the final caerulein injection, euthanize the mice.

  • Collect blood samples for measurement of serum amylase and lipase.

  • Harvest the pancreas for histological analysis (e.g., H&E staining to assess edema, inflammation, and necrosis).

Caption: Experimental workflow for the caerulein-induced pancreatitis model.

Ex Vivo Platelet Aggregation Assay

This protocol outlines a general procedure for assessing the effect of R-96544 on platelet aggregation.

Materials:

• Whole blood from the selected animal species (e.g., rabbit)

• Anticoagulant (e.g., 3.2% or 3.8% sodium citrate)

• Platelet agonists (e.g., Serotonin (5-HT), ADP, epinephrine)

• R-96544

• Phosphate-buffered saline (PBS) or other suitable buffer

• Platelet aggregometer

• Centrifuge

Procedure:

• Blood Collection:

  • Collect whole blood from the animal into tubes containing sodium citrate (B86180) (9:1 blood to anticoagulant ratio).

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge the whole blood at a low speed (e.g., 150-200 x g) for 15-20 minutes at room temperature to obtain PRP (the supernatant).

  • Transfer the PRP to a clean tube.

  • Centrifuge the remaining blood at a high speed (e.g., 1500-2000 x g) for 10-15 minutes to obtain PPP (the supernatant).

• Platelet Aggregation Measurement:

  • Adjust the platelet count in the PRP if necessary using PPP.

  • Pre-warm the PRP to 37°C.

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Pipette a known volume of PRP into a cuvette with a stir bar.

  • Add the desired concentration of R-96544 or vehicle control to the PRP and incubate for a specified time (e.g., 1-5 minutes).

  • Add the platelet agonist (e.g., 5-HT and/or ADP/epinephrine) to initiate aggregation.

  • Record the change in light transmission over time to measure the extent of platelet aggregation.

• Data Analysis:

  • Calculate the percentage of platelet aggregation.

  • Determine the inhibitory effect of R-96544 by comparing the aggregation in the presence of the compound to the vehicle control.

Caption: Workflow for the ex vivo platelet aggregation assay.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for R-96544 in Rat Models of Pancreatitis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of R-96544, a selective 5-hydroxytryptamine 2A (5-HT2A) receptor antagonist, and its prodrug R-102444, in preclinical rat models of acute and chronic pancreatitis. The provided protocols and data are intended to guide researchers in designing and executing experiments to evaluate the therapeutic potential of this compound.

Introduction

Pancreatitis is a debilitating inflammatory condition of the pancreas with limited therapeutic options. Serotonin (5-HT) and its receptors, particularly the 5-HT2A receptor, have been implicated in the pathophysiology of pancreatitis. R-96544 is the active metabolite of R-102444 and acts as a potent and selective antagonist of the 5-HT2A receptor.[1][2] Preclinical studies have demonstrated the efficacy of these compounds in mitigating pancreatic injury and inflammation in various animal models of pancreatitis.[1][2]

Mechanism of Action

R-96544 exerts its therapeutic effects by blocking the 5-HT2A receptor. The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gαq pathway. Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). By antagonizing this receptor, R-96544 is believed to inhibit downstream signaling cascades that contribute to pancreatic inflammation and damage.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for R-96544 Administration in Mouse Studies

For Research Use Only. Not for use in diagnostic procedures.

Introduction

R-96544 is a potent, selective, and orally active antagonist of the 5-hydroxytryptamine 2A (5-HT2A) receptor.[1][2] It is the active metabolite of the prodrug R-102444.[1][2] The 5-HT2A receptor is a G-protein coupled receptor that, upon activation by serotonin (B10506) (5-HT), plays a significant role in mediating platelet aggregation and inflammatory processes.[2] R-96544's antagonistic action on this receptor makes it a valuable tool for investigating the pathophysiology of diseases involving serotonin-mediated pathways, such as acute pancreatitis and thrombosis.[1][2]

These notes provide detailed protocols for the preparation and administration of R-96544 in common mouse models to assess its efficacy in pancreatitis and its antiplatelet activity.

Mechanism of Action: 5-HT2A Receptor Antagonism

In platelets, serotonin acts as an amplifier of aggregation signals initiated by other agonists like ADP or collagen.[2] It binds to the 5-HT2A receptor, which is coupled to the Gq alpha subunit. This initiates a signaling cascade involving the activation of Phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC). The resulting increase in intracellular Ca2+ is a critical step that promotes platelet shape change, granule secretion, and ultimately, aggregation. R-96544 competitively binds to the 5-HT2A receptor, preventing serotonin from initiating this pro-aggregatory signaling cascade.

Caption: 5-HT2A receptor signaling pathway in platelets and its inhibition by R-96544.

Data Presentation

Table 1: Receptor Selectivity Profile of R-96544

This table summarizes the inhibitory constants (IC50) of R-96544 for the 5-HT2A receptor compared to other receptors, demonstrating its high selectivity.

Receptor Target	IC50 (nM)
5-HT2A	2.2
α1-adrenergic	310
D2 dopamine	2400
5-HT1	3700
5-HT3	> 5000
β-adrenergic	> 5000
Data derived from in vitro binding assays.

Table 2: In Vivo Efficacy of R-96544 in a Mouse Model of Acute Pancreatitis

This table outlines the dose-dependent effects of R-96544 administered subcutaneously (s.c.), twice daily (bid), in a choline-deficient, ethionine-supplemented (CDE) diet-induced pancreatitis model.[1]

Dose (mg/kg, s.c., bid)	Effect on Serum Amylase	Histological Observations (Pancreas)
10	Reduced Activity	Attenuation of necrosis, inflammation, and vacuolization observed.
30	Further Reduction	Dose-dependent attenuation of tissue damage.
100	Significant Reduction	Marked attenuation of necrosis, inflammation, and vacuolization.
Based on findings reported by Ogawa et al., 2005.[1]

Table 3: Ex Vivo Antiplatelet Efficacy of Prodrug R-102444 in Rats

This table shows the dose-dependent effects of the oral administration of R-102444, the prodrug of R-96544, on markers of pancreatitis in two different rat models.[1]

Model	Dose (mg/kg, p.o.)	Effect on Serum Amylase & Lipase
Caerulein-induced	10 - 100	Dose-dependent reduction
Pancreatic Duct Ligation	0.3 - 10	Dose-dependent reduction
Based on findings reported by Ogawa et al., 2005.[1]

Experimental Protocols

Protocol 1: Preparation of R-96544 for Subcutaneous Administration

Materials:

• R-96544 hydrochloride powder

• Sterile water for injection or sterile 0.9% saline

• Dimethyl sulfoxide (B87167) (DMSO), if needed for initial solubilization

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile, pyrogen-free filter (0.22 µm)

• Sterile syringes and needles

Procedure:

• Determine Required Concentration: Calculate the required stock concentration based on the highest dose to be administered (e.g., 100 mg/kg) and a standard injection volume (e.g., 5-10 mL/kg). For a 20g mouse receiving a 100 mg/kg dose in a 10 mL/kg volume (0.2 mL), the required concentration is 10 mg/mL.

• Solubilization: R-96544 hydrochloride is soluble up to 100 mM (~39 mg/mL) in water.

  • Weigh the required amount of R-96544 powder in a sterile tube.

  • Add the calculated volume of sterile water or saline to achieve the desired concentration.

  • Vortex thoroughly until the compound is completely dissolved. A clear solution should be obtained.

  • (Alternative for difficult compounds) If solubility is an issue, R-96544 can be first dissolved in a minimal amount of DMSO (it is soluble up to 100 mM) and then diluted with sterile saline or PBS to the final concentration. Ensure the final DMSO concentration is low (typically <5%) to avoid toxicity.

• Sterilization: Filter the final solution through a 0.22 µm sterile filter into a new sterile vial.

• Storage: Store the prepared solution at 4°C for short-term use or aliquot and freeze at -20°C for long-term storage, avoiding repeated freeze-thaw cycles.

Protocol 2: Induction of Acute Pancreatitis (CDE Diet Model)

This protocol describes a widely used nutritional model to induce acute hemorrhagic-necrotizing pancreatitis in mice.[1]

Caption: Experimental workflow for the CDE diet-induced pancreatitis mouse model.

Materials:

• Young female mice (e.g., Swiss Webster, 18-20g), as this model is highly dependent on sex and age.

• Choline-deficient chow.

• DL-ethionine.

• Drinking water.

• R-96544 solution (from Protocol 1).

• Vehicle control (e.g., sterile saline).

Procedure:

• Acclimatization: Acclimatize mice for at least one week with free access to standard chow and water.

• Diet Preparation: Prepare the CDE diet by supplementing the drinking water with 0.5% (w/v) DL-ethionine. The choline-deficient chow is provided ad libitum.

• Induction: At Day 0, replace standard chow and water with the choline-deficient chow and ethionine-supplemented water.

• Treatment Administration:

  • Divide mice into treatment groups (e.g., Vehicle, R-96544 10 mg/kg, R-96544 30 mg/kg, R-96544 100 mg/kg).

  • Administer the first subcutaneous injection of R-96544 or vehicle shortly after introducing the CDE diet.

  • Continue administration twice daily (e.g., every 12 hours) for the duration of the experiment (typically 48-72 hours).

• Monitoring: Monitor animals at least twice daily for clinical signs of distress (e.g., lethargy, piloerection) and record body weight daily.

• Endpoint and Sample Collection:

  • At the predetermined endpoint (e.g., 72 hours), euthanize mice via an approved method.

  • Collect blood via cardiac puncture for serum separation.

  • Perfuse the pancreas with saline and collect the tissue for histological analysis.

Protocol 3: Assessment of Pancreatitis Severity

A. Serum Amylase Measurement:

• Allow collected blood to clot at room temperature for 30 minutes.

• Centrifuge at 2,000 x g for 15 minutes at 4°C to separate serum.

• Collect the supernatant (serum) and store at -80°C until analysis.

• Measure amylase activity using a commercially available colorimetric assay kit according to the manufacturer's instructions.

B. Pancreatic Histology:

• Fix the collected pancreas tissue in 10% neutral buffered formalin for 24 hours.

• Process the tissue and embed in paraffin.

• Cut 5 µm sections and mount on glass slides.

• Stain with Hematoxylin and Eosin (H&E).

• Examine slides under a microscope and score for edema, inflammation, and acinar cell necrosis by a blinded observer to quantify the degree of pancreatic injury.

Protocol 4: Ex Vivo Platelet Aggregation Assay

Materials:

• Mice (control and R-96544 treated).

• Anticoagulant (e.g., 3.2% sodium citrate).

• Platelet agonists: Serotonin (5-HT) and a primary agonist like Adenosine Diphosphate (ADP).

• Platelet-rich plasma (PRP) and Platelet-poor plasma (PPP) preparation reagents.

• Light Transmission Aggregometer.

Procedure:

• Treatment: Administer R-96544 or vehicle to mice via the desired route (e.g., subcutaneous or oral gavage for its prodrug).

• Blood Collection: At a specified time post-administration (e.g., 1-2 hours), collect whole blood via cardiac puncture into a syringe containing sodium citrate (B86180) (1 part citrate to 9 parts blood).

• PRP Preparation:

  • Centrifuge the citrated whole blood at 150-200 x g for 15 minutes at room temperature.

  • Carefully collect the supernatant, which is the platelet-rich plasma (PRP).

• PPP Preparation:

  • Re-centrifuge the remaining blood at 2,000 x g for 20 minutes to pellet the remaining cells.

  • Collect the supernatant, which is the platelet-poor plasma (PPP). PPP is used to set the 100% aggregation baseline.

• Aggregation Measurement:

  • Warm PRP and PPP samples to 37°C.

  • Place a cuvette with PPP in the aggregometer to calibrate the baseline (100% transmission).

  • Place a cuvette with PRP in the aggregometer to set the 0% transmission level.

  • To the PRP sample, add serotonin (as a co-agonist) followed by a primary agonist like ADP.

  • Record the change in light transmission for 5-10 minutes. The increase in light transmission corresponds to the degree of platelet aggregation.

• Analysis: Compare the maximum aggregation percentage in samples from R-96544-treated mice to those from vehicle-treated mice to determine the percentage of inhibition.

References

• 1. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dose-dependent inhibition of platelet function by acetaminophen in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: R-96544 in Caudal Artery Contraction Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

R-96544 is the active metabolite of the novel 5-hydroxytryptamine 2A (5-HT2A) receptor antagonist, R-102444. As a potent, competitive, and selective 5-HT2A receptor antagonist, R-96544 is a valuable pharmacological tool for investigating the role of the 5-HT2A receptor in various physiological and pathophysiological processes, particularly in the cardiovascular system.[1][2] This document provides detailed application notes and protocols for utilizing R-96544 in rat caudal artery contraction experiments, a classic ex vivo model for assessing vascular smooth muscle function and the effects of vasoactive compounds.

Data Presentation

The antagonistic activity of R-96544 on 5-HT-induced contractions in isolated rat caudal artery is summarized below. The data demonstrates a competitive antagonism, as R-96544 produced a parallel shift to the right of the 5-HT concentration-response curves.[1]

Parameter	Value	Description	Reference
pA2	10.4	The negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist's concentration-response curve.	[1]
Schild Plot Slope	1.04	A slope close to unity is indicative of competitive antagonism.	[1]

Signaling Pathway of 5-HT2A Receptor-Mediated Caudal Artery Contraction and Inhibition by R-96544

The contraction of vascular smooth muscle cells in the caudal artery by serotonin (B10506) (5-HT) is primarily mediated by the 5-HT2A receptor, a G-protein coupled receptor (GPCR). Activation of this receptor initiates a signaling cascade that leads to an increase in intracellular calcium and sensitization of the contractile machinery, ultimately resulting in vasoconstriction. R-96544 exerts its effect by competitively blocking the 5-HT2A receptor, thereby inhibiting this signaling pathway.

Caption: 5-HT2A receptor signaling pathway in vascular smooth muscle and inhibition by R-96544.

Experimental Protocols

Protocol 1: Isolated Rat Caudal Artery Contraction Assay

This protocol details the methodology for assessing the effect of R-96544 on serotonin-induced contractions in isolated rat caudal arteries.

Materials and Reagents:

• Male Wistar rats (250-300g)

• Krebs Physiological Saline Solution (PSS) (in mM: NaCl, 100; KCl, 5; CaCl2·6H2O, 1.6; MgCl2, 1; NaHCO3, 20; HEPES 5; glucose 5)[3]

• Serotonin (5-Hydroxytryptamine, 5-HT) hydrochloride

• R-96544 hydrochloride

• Pressurized myograph system

• Dissection microscope

• Surgical instruments (forceps, scissors)

• Carbogen gas (95% O2, 5% CO2)

• Water bath (37°C)

Experimental Workflow Diagram:

Caption: Workflow for rat caudal artery contraction experiment.

Procedure:

• Tissue Preparation: a. Euthanize male Wistar rats by an approved method (e.g., cervical dislocation).[3] b. Carefully dissect the main caudal (tail) artery and place it in cold Krebs PSS.[3] c. Under a dissection microscope, remove adherent connective and adipose tissue. d. Cut the cleaned artery into 2-4 mm wide rings.[4]

• Mounting: a. Mount the arterial rings in an isometric myograph, securing them between two stainless steel wires or hooks.[3] b. Submerge the rings in organ baths containing Krebs PSS, maintained at 37°C and continuously gassed with 95% O2 and 5% CO2.[3]

• Equilibration and Viability Check: a. Allow the tissues to equilibrate for at least 60 minutes under a determined optimal resting tension. b. After equilibration, contract the rings with a high concentration of KCl (e.g., 60 mM) to check for viability. c. Wash the tissues with fresh Krebs PSS and allow them to return to baseline tension.

• Experimental Protocol (Schild Analysis): a. After the viability check and return to baseline, incubate the arterial rings with a specific concentration of R-96544 or its vehicle for a predetermined period (e.g., 30 minutes). b. Generate a cumulative concentration-response curve for 5-HT by adding increasing concentrations of the agonist to the organ bath. c. Record the isometric tension developed after each addition until a maximal response is achieved. d. Wash out the tissues and repeat the procedure with different concentrations of R-96544.

• Data Analysis: a. Express the contractile responses as a percentage of the maximal response to 5-HT in the absence of the antagonist. b. Plot the logarithm of the 5-HT concentration against the response for each concentration of R-96544. c. Perform a Schild regression analysis by plotting the logarithm of (agonist concentration ratio - 1) against the negative logarithm of the antagonist (R-96544) concentration. d. The pA2 value is determined from the x-intercept of the Schild plot, and the slope of the regression line should be close to 1.0 for competitive antagonism.[1]

Concluding Remarks

R-96544 is a highly effective and selective antagonist for studying 5-HT2A receptor-mediated physiological responses. The rat caudal artery provides a robust and reliable ex vivo model for quantifying the antagonistic properties of compounds like R-96544. The protocols and data presented herein serve as a comprehensive guide for researchers aiming to investigate the pharmacology of 5-HT2A receptors in the vasculature.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. reprocell.com [reprocell.com]

Application Notes and Protocols for Subcutaneous Administration of R-96544

For Researchers, Scientists, and Drug Development Professionals

Introduction

R-96544, the active metabolite of R-102444, is a potent and selective antagonist of the 5-hydroxytryptamine 2A (5-HT2A) receptor.[1] As a competitive antagonist, R-96544 has demonstrated significant efficacy in preclinical models of conditions where 5-HT2A receptor signaling is implicated, such as platelet aggregation and pancreatitis.[1] This document provides detailed application notes and protocols for the subcutaneous administration of R-96544, with a specific focus on its application in a murine model of acute pancreatitis.

Mechanism of Action: 5-HT2A Receptor Antagonism

R-96544 exerts its pharmacological effects by competitively blocking the binding of serotonin (B10506) (5-HT) to the 5-HT2A receptor. This receptor is a G-protein coupled receptor (GPCR) that, upon activation by 5-HT, primarily signals through the Gq alpha subunit. This initiates a downstream cascade involving the activation of phospholipase C (PLC), which in turn leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). These second messengers are responsible for mobilizing intracellular calcium and activating protein kinase C (PKC), respectively, leading to a variety of cellular responses. By antagonizing this receptor, R-96544 effectively inhibits these downstream signaling events.

Signaling Pathway of 5-HT2A Receptor and Inhibition by R-96544

Caption: 5-HT2A receptor signaling and its inhibition by R-96544.

Quantitative Data Summary

While specific quantitative data from the preclinical pancreatitis studies with R-96544 are not publicly available, the following table summarizes the reported qualitative and dose-dependent effects.

Parameter	Animal Model	Treatment	Observed Effect
Serum Amylase Activity	Mouse model of acute pancreatitis (choline-deficient, ethionine-supplemented diet)	R-96544 (10-100 mg/kg, s.c., bid)	Dose-dependent reduction in serum amylase activity.[1]
Pancreatic Histology	Mouse model of acute pancreatitis (choline-deficient, ethionine-supplemented diet)	R-96544 (10-100 mg/kg, s.c., bid)	Dose-dependent attenuation of pancreatic necrosis, inflammation, and vacuolization.[1]
Platelet Aggregation	In vitro (Human, monkey, cat, rabbit, rat, mouse platelets)	R-96544	Concentration-dependent inhibition of 5-HT induced platelet aggregation.
Receptor Binding Affinity (pA2)	In vitro (Rat caudal artery)	R-96544	10.4[1]

Experimental Protocols

Protocol 1: Subcutaneous Administration of R-96544 in a Mouse Model of Acute Pancreatitis

This protocol describes the subcutaneous administration of R-96544 for evaluating its efficacy in a chemically-induced model of acute pancreatitis in mice.

Materials:

• R-96544 hydrochloride

• Vehicle (e.g., sterile saline or phosphate-buffered saline (PBS))

• Sterile syringes (1 mL) with appropriate needles (e.g., 27-30 gauge)

• Animal balance

• 70% Ethanol for disinfection

• Choline-deficient diet supplemented with ethionine

• Male mice (strain as required by the experimental design)

Procedure:

• Animal Acclimatization: House mice in a controlled environment for at least one week prior to the experiment with ad libitum access to standard chow and water.

• Induction of Acute Pancreatitis: Switch the mice to a choline-deficient diet supplemented with ethionine to induce acute pancreatitis. The duration of the diet will depend on the desired severity of pancreatitis and should be optimized in pilot studies.

• Preparation of R-96544 Solution:

  • R-96544 hydrochloride is soluble in water.

  • On each day of dosing, prepare a fresh solution of R-96544 in the chosen sterile vehicle.

  • Calculate the required concentration based on the desired dose (10-100 mg/kg) and the average weight of the mice. The injection volume should be kept consistent, typically between 5-10 mL/kg for mice.

  • For example, for a 25g mouse receiving a 10 mg/kg dose with an injection volume of 10 mL/kg, the required concentration would be 1 mg/mL. The injection volume would be 0.25 mL.

• Subcutaneous Administration:

  • Gently restrain the mouse.

  • Lift the loose skin over the dorsal midline (scruff) to form a tent.

  • Wipe the injection site with 70% ethanol.

  • Insert the needle, bevel up, into the base of the skin tent, parallel to the spine.

  • Gently pull back the plunger to ensure the needle is not in a blood vessel.

  • Inject the calculated volume of the R-96544 solution or vehicle control.

  • Withdraw the needle and apply gentle pressure to the injection site if necessary.

• Dosing Schedule: Administer R-96544 or vehicle subcutaneously twice daily (bid) for the duration of the treatment period as established in the experimental design.[1]

• Monitoring and Endpoint Analysis:

  • Monitor the animals daily for clinical signs of distress.

  • At the end of the study, collect blood samples for serum amylase analysis.

  • Euthanize the animals and collect the pancreas for histological evaluation of necrosis, inflammation, and vacuolization.

Experimental Workflow for Pancreatitis Study

Caption: Experimental workflow for evaluating R-96544 in a mouse model of acute pancreatitis.

Histological Evaluation of Pancreatitis

A semi-quantitative scoring system should be used to evaluate the severity of pancreatitis in H&E-stained pancreatic tissue sections. The following parameters are typically assessed by a blinded pathologist:

• Edema: Scored based on the degree of interstitial fluid accumulation.

• Inflammation: Scored based on the infiltration of inflammatory cells.

• Necrosis: Scored based on the extent of acinar cell death.

• Vacuolization: Scored based on the presence of cytoplasmic vacuoles in acinar cells.

Each parameter can be scored on a scale (e.g., 0-3 or 0-4) representing increasing severity, and a total histology score can be calculated for each animal.

Conclusion

R-96544 is a valuable research tool for investigating the role of the 5-HT2A receptor in various physiological and pathological processes. The protocols outlined in this document provide a framework for the subcutaneous administration of R-96544 in a preclinical model of acute pancreatitis. Adherence to these guidelines, with appropriate optimization for specific experimental conditions, will facilitate the generation of robust and reproducible data. Further studies are warranted to obtain detailed quantitative efficacy data and to fully elucidate the therapeutic potential of R-96544.

References

• 1. Chronic pancreatitis in mice by treatment with choline-deficient ethionine-supplemented diet - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-Term Administration of R-96544 in a Chronic Pancreatitis Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the long-term administration of R-96544, a potent and selective 5-HT2A receptor antagonist, in a preclinical chronic pancreatitis model. The information is based on published literature and is intended to guide researchers in designing and executing similar studies. R-96544 is the active metabolite of the prodrug R-102444.

Introduction

Chronic pancreatitis is a progressive inflammatory disease characterized by irreversible damage to the pancreas, leading to pain, exocrine and endocrine insufficiency. The serotonin (B10506) 2A (5-HT2A) receptor has been implicated in the pathophysiology of pancreatitis. R-96544, by selectively blocking this receptor, presents a potential therapeutic strategy to mitigate the progression of the disease. This document outlines the pre-clinical evidence for the long-term efficacy of R-96544's prodrug, R-102444, in a spontaneous model of chronic pancreatitis.

Mechanism of Action: 5-HT2A Receptor Antagonism

R-96544 exerts its pharmacological effects by competitively and selectively antagonizing the 5-HT2A receptor.[1][2] This G-protein coupled receptor is primarily linked to the Gq/G11 signaling pathway. Upon activation by serotonin (5-HT), the receptor initiates a cascade that leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). By blocking this pathway, R-96544 can modulate downstream cellular processes involved in inflammation and fibrosis.

Caption: 5-HT2A Receptor Signaling Pathway and Point of R-96544 Intervention.

Quantitative Data from Chronic Pancreatitis Model

The following tables summarize the key findings from a long-term study where R-102444, the prodrug of R-96544, was administered to Wistar Bonn/Kobori (WBN/Kob) rats, a spontaneous model of chronic pancreatitis. The study duration was 6 months (from 3 to 9 months of age).[1]

Table 1: Effects of Long-Term R-102444 Administration on Pancreatic Parameters

Treatment Group	Pancreatic Weight	Pancreatic Protein Content	Pancreatic Amylase Content
Control (Untreated WBN/Kob)	Decreased	Decreased	Decreased
R-102444 (0.017% in diet)	Higher than Control	Higher than Control	Higher than Control
R-102444 (0.17% in diet)	Higher than Control	Higher than Control	Higher than Control

Table 2: Histological Findings after 6 Months of R-102444 Treatment

Treatment Group	Parenchymal Destruction	Replacement with Adipose Tissue	Pancreatic Atrophy
Control (Untreated WBN/Kob)	Severe	Extensive	Prominent
R-102444 (0.017% and 0.17% in diet)	Suppressed	Suppressed	Inhibited

Experimental Protocols

Long-Term Administration of R-102444 in WBN/Kob Rats

This protocol describes a 6-month study to evaluate the long-term efficacy of R-102444 in a spontaneous chronic pancreatitis rat model.

Experimental Workflow:

Caption: Workflow for the long-term R-102444 chronic pancreatitis study.

a. Animal Model:

• Species: Rat

• Strain: Wistar Bonn/Kobori (WBN/Kob), male (this strain spontaneously develops chronic pancreatitis)

• Age at Start of Treatment: 3 months

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle, controlled temperature, and humidity. Ad libitum access to food and water.

b. Diet Preparation:

• Prepare a standard powdered rodent diet.

• For the treatment groups, mix R-102444 into the powdered diet to achieve final concentrations of 0.017% and 0.17% (w/w).

• Ensure homogenous mixing of the compound within the diet.

• The control group receives the standard powdered diet without the test compound.

• Store the prepared diets under appropriate conditions to ensure stability.

c. Dosing and Administration:

• Route of Administration: Oral, via medicated diet.

• Duration: 6 months.

• Dosage: The drug intake will depend on the food consumption of the animals.

d. In-Life Monitoring:

• Body Weight: Record weekly.

• Food and Water Consumption: Measure daily or weekly.

• Clinical Observations: Perform daily checks for any signs of toxicity or adverse effects.

e. Terminal Procedures (at 9 months of age):

• Fast animals overnight.

• Anesthetize the animals.

• Collect blood samples for biochemical analysis (e.g., serum amylase, lipase).

• Euthanize the animals according to approved protocols.

• Carefully dissect the pancreas, remove adhering tissues, and record the wet weight.

Biochemical Analysis of Pancreatic Tissue

a. Pancreatic Protein Content:

• Homogenize a pre-weighed portion of the pancreas in a suitable buffer.

• Centrifuge the homogenate to pellet cellular debris.

• Determine the protein concentration of the supernatant using a standard method (e.g., Bradford or BCA protein assay).

b. Pancreatic Amylase Content:

• Use the same pancreatic homogenate supernatant as for protein content.

• Measure amylase activity using a commercially available kit or a standard enzymatic assay.

• Express amylase content as units per milligram of pancreatic protein.

Histological Analysis of the Pancreas

a. Tissue Processing:

• Fix a portion of the pancreas in 10% neutral buffered formalin for 24-48 hours.

• Dehydrate the tissue through a graded series of ethanol.

• Clear the tissue with xylene.

• Embed the tissue in paraffin (B1166041) wax.

• Section the paraffin blocks at 4-5 µm thickness.

b. Staining:

• Hematoxylin and Eosin (H&E) Staining: For general morphological assessment of inflammation, necrosis, and parenchymal destruction.

• Masson's Trichrome Staining: To visualize and quantify collagen deposition and fibrosis.

c. Microscopic Evaluation:

• A qualified pathologist, blinded to the treatment groups, should score the histological sections for:

  • Degree of inflammation (inflammatory cell infiltration).

  • Extent of acinar cell loss and parenchymal destruction.

  • Severity of fibrosis.

  • Extent of adipose tissue replacement.

Conclusion

The long-term administration of R-102444, the prodrug of R-96544, demonstrates significant therapeutic potential in a preclinical model of chronic pancreatitis. By antagonizing the 5-HT2A receptor, R-102444 was shown to preserve pancreatic mass and function, and to attenuate the histopathological hallmarks of the disease, namely parenchymal destruction and fibrosis.[1] These findings provide a strong rationale for further investigation of R-96544 as a novel treatment for chronic pancreatitis. The protocols outlined above offer a framework for conducting such preclinical efficacy studies.

References

• 1. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

R-96544 Technical Support Center: Solubility and Handling Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility of R-96544 in DMSO and water. Find answers to frequently asked questions, detailed experimental protocols, and troubleshooting tips to ensure successful preparation of your R-96544 solutions.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of R-96544 hydrochloride in DMSO and water?

A1: R-96544 hydrochloride is readily soluble in both dimethyl sulfoxide (B87167) (DMSO) and water, with a maximum concentration of 100 mM in each solvent.[1]

Q2: Are there any visual cues to indicate that R-96544 has fully dissolved?

A2: A fully dissolved solution of R-96544 should be clear and free of any visible particulates. If you observe any cloudiness or solid particles, further mixing or warming may be required.

Q3: What is the molecular weight of R-96544 hydrochloride?

A3: The molecular weight of R-96544 hydrochloride is 391.94 g/mol .[1] This value is essential for accurate molarity calculations when preparing stock solutions.

Q4: Is it necessary to use the hydrochloride salt of R-96544 for aqueous solubility?

A4: Yes, the hydrochloride salt form of R-96544 significantly enhances its solubility in aqueous solutions. For many organic compounds, forming a salt is a standard method to increase their water solubility.

Data Presentation: Solubility of R-96544 Hydrochloride

Solvent	Maximum Concentration (mM)	Maximum Concentration (mg/mL)
Water	100	39.19
DMSO	100	39.19

This data is based on a molecular weight of 391.94 g/mol for R-96544 hydrochloride.

Experimental Protocols

Protocol for Preparing a 100 mM Stock Solution of R-96544 in DMSO

• Materials:

  • R-96544 hydrochloride (CAS No: 167144-80-1)[1]

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Calibrated micropipettes

  • Vortex mixer

• Procedure:

  • Weigh out the desired amount of R-96544 hydrochloride. For example, to prepare 1 mL of a 100 mM solution, you will need 39.19 mg of the compound.

  • Add the appropriate volume of DMSO to the vial containing the R-96544 hydrochloride.

  • Vortex the solution thoroughly until the compound is completely dissolved and the solution is clear. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

  • Store the stock solution at the recommended temperature, typically -20°C or -80°C for long-term storage, to prevent degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitate forms upon addition to aqueous buffer.	The final concentration of DMSO in the aqueous solution may be too low to maintain solubility, or the buffer's pH may affect the compound's solubility.	Increase the final percentage of DMSO in your working solution. Ensure the pH of your aqueous buffer is compatible with R-96544's solubility. A small amount of a non-ionic surfactant may also help to maintain solubility.
Compound does not fully dissolve in the solvent.	The concentration may be too high, or the solvent may be of insufficient purity.	Try preparing a more dilute solution. Ensure you are using high-purity, anhydrous DMSO or sterile, deionized water. Gentle warming and vortexing can also facilitate dissolution.
Solution appears cloudy or contains particulates.	This may indicate incomplete dissolution or the presence of impurities.	Centrifuge the solution to pellet any undissolved material and carefully transfer the clear supernatant to a new tube. Consider filtering the solution through a 0.22 µm syringe filter for sterile applications.

Visualizations

Caption: Workflow for preparing and using R-96544 solutions.

References

• 1. rndsystems.com [rndsystems.com]

Technical Support Center: Optimizing R-96544 Concentration for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of R-96544 for in vitro cell culture experiments. R-96544 is a potent and selective 5-HT2A receptor antagonist.[1][[“]] This guide offers troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is R-96544 and what is its primary mechanism of action?

A1: R-96544 is a potent and selective antagonist of the serotonin (B10506) 2A (5-HT2A) receptor.[1][[“]] It functions by competitively blocking the binding of serotonin to the 5-HT2A receptor, thereby inhibiting its downstream signaling pathways.[1] R-96544 is the active metabolite of the prodrug R-102444.[1]

Q2: What is the recommended starting concentration for R-96544 in cell culture?

A2: A specific starting concentration for R-96544 in cell culture has not been widely published. However, based on its high potency (Ki = 1.6 nM for 5-HT2A receptors), a starting concentration range of 1 nM to 100 nM is a reasonable starting point for most cell-based assays.[3] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How should I prepare a stock solution of R-96544?

A3: R-96544 hydrochloride is soluble in water (up to 100 mM) and DMSO (up to 100 mM). For cell culture experiments, it is recommended to prepare a concentrated stock solution in sterile DMSO or water. For example, a 10 mM stock solution can be prepared and then serially diluted in your cell culture medium to the desired final concentrations. Store the stock solution at -20°C or -80°C to maintain stability.

Q4: What are the known off-target effects of R-96544?

A4: R-96544 displays high selectivity for the 5-HT2A receptor. However, at higher concentrations, it may interact with other receptors. Its IC50 values for other receptors are significantly higher than for the 5-HT2 receptor, indicating lower potency at these off-target sites.[3] To minimize off-target effects, it is essential to use the lowest effective concentration determined from your dose-response experiments.

Data Presentation

Table 1: Selectivity Profile of R-96544

Receptor	IC50 (nM)	Binding Affinity (Ki, nM)
5-HT2	2.2	1.6 (for 5-HT2A)
α1-adrenergic	310	Not Reported
D2 dopamine	2400	Not Reported
5-HT1	3700	Not Reported
5-HT3	> 5000	Not Reported
β-adrenergic	> 5000	Not Reported

Data sourced from Tocris Bioscience product information.[3]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration (IC50) of R-96544

Objective: To determine the half-maximal inhibitory concentration (IC50) of R-96544 for the 5-HT2A receptor in a specific cell line.

Materials:

• Cells expressing the 5-HT2A receptor (e.g., CHO-K1 or HEK293 cells stably expressing the human 5-HT2A receptor)

• Complete cell culture medium

• R-96544 hydrochloride

• 5-HT (Serotonin) as the agonist

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• 96-well or 384-well assay plates

• Plate reader capable of measuring the desired output (e.g., fluorescence for calcium mobilization assays or luminescence for IP1 accumulation assays)

Procedure:

• Cell Plating:

  • Seed the 5-HT2A receptor-expressing cells into the assay plates at a predetermined optimal density.

  • Incubate the plates overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Preparation:

  • Prepare a 10-point serial dilution of R-96544 in assay buffer. The concentration range should typically span from picomolar to micromolar to capture the full dose-response curve. A common starting range is 10 µM down to 0.1 nM.

  • Prepare a stock solution of the 5-HT agonist (serotonin) in assay buffer. The final concentration used should be the EC80 (the concentration that gives 80% of the maximal response), which should be determined in a separate agonist dose-response experiment.

• Antagonist Incubation:

  • Carefully remove the culture medium from the wells.

  • Add the prepared R-96544 dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO in assay buffer).

  • Incubate the plate at 37°C for a predetermined time (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

• Agonist Stimulation and Signal Detection:

  • Add the EC80 concentration of the 5-HT agonist to all wells (except for the negative control wells).

  • Immediately measure the response using a plate reader. The specific measurement will depend on the assay format (e.g., intracellular calcium flux or IP1 accumulation).

• Data Analysis:

  • Calculate the percentage of inhibition for each R-96544 concentration relative to the control (agonist alone).

  • Plot the percentage of inhibition against the logarithm of the R-96544 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell Viability (Cytotoxicity) Assay

Objective: To assess the cytotoxic effects of R-96544 on the chosen cell line.

Materials:

• The same cell line used in the functional assay.

• Complete cell culture medium.

• R-96544 hydrochloride.

• Cell viability reagent (e.g., MTT, resazurin, or a commercially available ATP-based assay kit).

• 96-well clear-bottom plates.

• Microplate reader.

Procedure:

• Cell Plating:

  • Seed the cells into a 96-well plate at an appropriate density.

  • Allow the cells to attach and grow for 24 hours.

• Compound Treatment:

  • Prepare a serial dilution of R-96544 in complete culture medium at concentrations equal to and exceeding those used in the functional assay (e.g., from 1 nM to 100 µM).

  • Remove the old medium from the wells and add the medium containing the different concentrations of R-96544. Include a vehicle control.

• Incubation:

  • Incubate the plate for a duration relevant to your planned experiments (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• Viability Measurement:

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time.

  • Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the R-96544 concentration to determine the CC50 (half-maximal cytotoxic concentration), if any.

Troubleshooting Guides

Problem 1: No or weak inhibition of 5-HT induced response.

Potential Cause	Troubleshooting Step
Incorrect R-96544 Concentration	Verify the calculations for your stock solution and serial dilutions. Perform a wider range of concentrations in your dose-response experiment.
Low Receptor Expression	Ensure your cell line has a sufficient level of 5-HT2A receptor expression. This can be verified by western blot or radioligand binding assays.
Compound Instability	Prepare fresh stock solutions of R-96544. While generally stable, prolonged storage in solution at room temperature should be avoided.
Suboptimal Assay Conditions	Optimize incubation times for both the antagonist and agonist. Ensure the agonist concentration is at its EC80.
Cell Health Issues	Check for signs of cell stress or contamination. Ensure cells are healthy and in the logarithmic growth phase.

Problem 2: High variability between replicate wells.

Potential Cause	Troubleshooting Step
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before and during plating. Use a multichannel pipette for consistency.
Pipetting Errors	Calibrate your pipettes regularly. Be careful to avoid bubbles when adding reagents.
Edge Effects in Plates	Avoid using the outer wells of the plate, or fill them with sterile PBS or media to maintain humidity.
Compound Precipitation	Visually inspect your R-96544 dilutions for any signs of precipitation, especially at higher concentrations. If precipitation occurs, try a different solvent or a lower stock concentration.

Problem 3: Observed cytotoxicity at expected therapeutic concentrations.

Potential Cause	Troubleshooting Step
Off-target Effects	At high concentrations, R-96544 may have off-target effects leading to cytotoxicity.[3] Use the lowest effective concentration possible.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is non-toxic to your cells (typically <0.5%).
Cell Line Sensitivity	Some cell lines may be more sensitive to the compound. Perform a cytotoxicity assay to determine the CC50 and work at concentrations well below this value.

Mandatory Visualizations

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. bio-techne.com [bio-techne.com]

Troubleshooting R-96544 experimental variability

Technical Support Center: R-96544

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers using the experimental compound R-96544. R-96544 is a selective, ATP-competitive inhibitor of Kinase-X, an upstream regulator of the MAPK/ERK signaling pathway.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for R-96544?

A1: R-96544 is a potent and selective small molecule inhibitor of Kinase-X. By binding to the ATP pocket of Kinase-X, it prevents the phosphorylation and subsequent activation of downstream components of the MAPK/ERK pathway, including MEK1/2 and ERK1/2. This leads to a reduction in the signaling cascade that promotes cell proliferation and survival in various cancer cell lines.

Q2: How should R-96544 be stored?

A2: R-96544 is supplied as a lyophilized powder. For long-term storage, it should be kept at -20°C. Once reconstituted in a solvent like DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C. Under these conditions, the stock solution is stable for up to 6 months.

Q3: What is the recommended solvent for R-96544?

A3: The recommended solvent for reconstituting R-96544 is dimethyl sulfoxide (B87167) (DMSO) to create a stock solution of 10 mM. For cell-based assays, further dilutions should be made in the appropriate cell culture medium. The final concentration of DMSO in the culture medium should be kept below 0.1% to avoid solvent-induced cytotoxicity.

Q4: Can R-96544 be used in animal models?

A4: While R-96544 has shown efficacy in in-vitro studies, its pharmacokinetic and pharmacodynamic properties in vivo are still under investigation. Please refer to the latest preclinical data sheets or contact technical support for specific formulation and dosing recommendations for animal studies.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with R-96544.

Issue 1: High Variability in IC50 Values from Cell Viability Assays

Q: My calculated IC50 value for R-96544 varies significantly between experiments. What are the potential causes and solutions?

A: Inconsistent IC50 values are a common issue and can stem from several sources. The primary factors to investigate are cell culture conditions and assay parameters.

Potential Causes & Troubleshooting Steps:

• Cell Passage Number: Cells at high passage numbers can exhibit altered growth rates and drug sensitivity.

  • Solution: Use cells within a consistent and low passage number range (e.g., passages 5-15) for all experiments.

• Inconsistent Seeding Density: The number of cells seeded per well can directly impact the final assay readout and the apparent potency of the compound.

  • Solution: Maintain a consistent cell seeding density across all plates and experiments. Optimize the seeding density to ensure cells are in the exponential growth phase at the time of drug treatment and throughout the assay period.

• Variability in Treatment Duration: The length of time cells are exposed to R-96544 will affect the observed IC50.

  • Solution: Adhere strictly to the protocol-defined incubation time (e.g., 72 hours). Use a calibrated timer and process plates consistently.

• Reagent Preparation and Stability: Improperly stored or prepared R-96544 stock solutions can lead to reduced potency.

  • Solution: Prepare fresh dilutions of R-96544 from a properly stored, low-freeze-thaw aliquot for each experiment.

Data Presentation: Impact of Seeding Density on IC50

The following table summarizes fictional data illustrating how cell seeding density can influence the apparent IC50 of R-96544 in a 72-hour MTT assay using the HT-29 cell line.

Seeding Density (cells/well)	Resulting Confluency at 72h	Apparent IC50 (nM)	Standard Deviation (nM)
1,000	40-50%	45.2	± 4.1
5,000	80-90% (Optimal)	50.8	± 3.5
10,000	>100% (Over-confluent)	85.1	± 9.8

As shown, over-confluent wells lead to a significant increase in the apparent IC50 value.

R-96544 Technical Support Center: Stability and Storage Guidelines

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and proper storage of R-96544. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid R-96544 hydrochloride?

A1: Solid R-96544 hydrochloride should be stored at room temperature (RT).[1][2] It is supplied as a crystalline solid with a purity of ≥98% as determined by HPLC.[2]

Q2: How should I prepare stock solutions of R-96544?

A2: R-96544 hydrochloride is soluble in both water and DMSO up to 100 mM.[1] For preparation of stock solutions, it is recommended to use high-purity solvents. The provided solubility data is a guideline, and the batch-specific certificate of analysis should be consulted for precise information.[1][2]

Q3: How stable is R-96544 in solution?

A3: While specific long-term stability data for R-96544 in various solvents has not been published, it is best practice to prepare fresh solutions for each experiment. If storage of stock solutions is necessary, it is recommended to aliquot the solution into single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles. As a pyrrolidine (B122466) derivative, R-96544 may be susceptible to degradation in acidic and alkaline conditions.[3]

Q4: Is R-96544 sensitive to light?

A4: Specific photostability studies for R-96544 are not publicly available. However, many small organic molecules are light-sensitive. As a precautionary measure, it is recommended to protect solutions of R-96544 from light by using amber vials or by wrapping containers in aluminum foil. Solid R-96544 should also be stored in a light-protected container. Forced degradation studies on other nitrogen-containing heterocyclic compounds have shown them to be photolabile.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results	Degradation of R-96544 stock solution.	Prepare fresh stock solutions for each experiment. If using a previously prepared stock, qualify its integrity using an appropriate analytical method (e.g., HPLC) before use. Avoid multiple freeze-thaw cycles.
Improper storage of solid compound.	Ensure solid R-96544 is stored at room temperature in a tightly sealed, light-protected container.
Precipitation in stock solution	Exceeding solubility limit.	Ensure the concentration of the stock solution does not exceed the recommended solubility (100 mM in water or DMSO).[1] Gently warm the solution and vortex to aid dissolution.
Change in temperature or solvent composition.	If the stock solution has been stored at low temperatures, allow it to fully equilibrate to room temperature and vortex before use.
Loss of compound activity	Chemical degradation.	As a pyrrolidine derivative, R-96544 may be susceptible to hydrolysis, particularly in acidic or basic aqueous solutions.[3] Prepare solutions in a neutral buffer if possible and use them promptly. Protect from light to prevent photodegradation.

Experimental Protocols

General Protocol for Assessing R-96544 Solution Stability (Forced Degradation Study)

This is a general protocol for conducting a forced degradation study to understand the stability of R-96544 in solution. This type of study is crucial for developing a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of R-96544 in a suitable solvent (e.g., 50:50 acetonitrile (B52724):water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Incubate at a controlled temperature (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for a defined period.

  • Thermal Degradation: Incubate the stock solution at a high temperature (e.g., 80°C) for a defined period.

  • Photodegradation: Expose the stock solution to a light source according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

• Sample Analysis: At specified time points, withdraw aliquots from each stress condition, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analytical Method: Analyze the samples using a stability-indicating HPLC method. A reverse-phase C18 column with a gradient elution of acetonitrile and a phosphate (B84403) buffer is a common starting point for similar compounds.[4][5] The method should be able to separate the parent R-96544 peak from any degradation products.

• Data Evaluation: Calculate the percentage of degradation for each condition. Identify and characterize major degradation products using techniques like LC-MS.

Visualizations

R-96544 and the 5-HT2A Receptor Signaling Pathway

R-96544 is a potent and selective antagonist of the 5-HT2A receptor. The diagram below illustrates the canonical signaling pathway initiated by the activation of the 5-HT2A receptor, which R-96544 inhibits.

Caption: 5-HT2A receptor signaling cascade inhibited by R-96544.

Logical Workflow for Stability Testing

The following workflow outlines a systematic approach to evaluating the stability of a research compound like R-96544.

Caption: A logical workflow for conducting stability studies on R-96544.

References

• 1. R-96544 hydrochloride | 5-HT2A Receptor Antagonists: R&D Systems [rndsystems.com]
• 2. bio-techne.com [bio-techne.com]
• 3. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel serotonin 5-HT2A receptor antagonists derived from 4-phenylcyclohexane-5-spiro-and 5-methyl-5-phenyl-hydantoin, for use as potential antiplatelet agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Fast and Validated HPLC Method for the Simultaneous Analysis of Five 5-HT3 Receptor Antagonists via the Quantitative Analysis of Multicomponents by a Single Marker - PMC [pmc.ncbi.nlm.nih.gov]

How to prevent R-96544 precipitation in solution

Welcome to the technical support center for R-96544. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of R-96544 in experiments and to address common challenges, such as precipitation in solution.

Frequently Asked Questions (FAQs)

Q1: What is R-96544 and what is its primary mechanism of action?

A1: R-96544 is a potent and selective antagonist of the 5-HT2A serotonin (B10506) receptor.[1][2][3] It functions by competitively blocking the binding of serotonin (5-hydroxytryptamine, 5-HT) to the 5-HT2A receptor, thereby inhibiting downstream signaling pathways.[4] This mechanism makes it a valuable tool for studying physiological processes mediated by the 5-HT2A receptor, such as platelet aggregation and smooth muscle contraction.[4][5]

Q2: What are the recommended solvents and storage conditions for R-96544 hydrochloride?

A2: R-96544 hydrochloride is soluble in both water and DMSO up to 100 mM.[1][2] For long-term storage, it is recommended to store the solid compound at room temperature.[1][2] Stock solutions should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles. Aqueous solutions are not recommended for storage for more than one day.

Q3: I observed precipitation when diluting my R-96544 stock solution into my aqueous experimental buffer. What could be the cause?

A3: Precipitation of R-96544, a hydrochloride salt, in aqueous solutions is often due to a phenomenon called "disproportionation." This occurs when the pH of the solution is high enough to convert the soluble hydrochloride salt into its less soluble free base form. Another common cause is "solvent shock," which can happen when a concentrated stock solution in an organic solvent like DMSO is rapidly diluted into an aqueous buffer where the compound is less soluble.

Q4: How can I prevent the precipitation of R-96544 in my experiments?

A4: To prevent precipitation, consider the following strategies:

• pH Control: Maintain the pH of your aqueous solution below the pKa of R-96544 to keep it in its protonated, more soluble salt form. Using a buffer with a slightly acidic pH (e.g., pH 4-6) can be beneficial.

• Gradual Dilution: When preparing working solutions from a DMSO stock, perform serial dilutions in your pre-warmed (37°C) aqueous buffer. Add the stock solution dropwise while gently vortexing to avoid localized high concentrations.

• Lower Final Concentration: Ensure that the final concentration of R-96544 in your experiment does not exceed its solubility limit in the specific medium and conditions (temperature, pH) you are using.

• Fresh Preparation: Prepare working solutions fresh for each experiment to minimize the risk of precipitation over time.

Troubleshooting Guide: Preventing R-96544 Precipitation

This guide provides a structured approach to troubleshooting and preventing the precipitation of R-96544 in your experimental solutions.

Issue	Potential Cause	Recommended Solution
Immediate precipitation upon dilution of DMSO stock in aqueous buffer.	Solvent Shock: Rapid change in solvent polarity causes the compound to crash out of solution.	Perform a stepwise dilution. First, create an intermediate dilution of the DMSO stock in a small volume of the aqueous buffer. Then, add this intermediate dilution to the final volume. Always add the stock solution slowly to the aqueous buffer while vortexing.
High Final Concentration: The final concentration exceeds the aqueous solubility of R-96544.	Determine the maximum soluble concentration of R-96544 in your specific experimental buffer by performing a solubility test. Keep your working concentration below this limit.
Precipitation observed in aqueous solution over time.	Disproportionation: The hydrochloride salt is slowly converting to its less soluble free base form due to a suboptimal pH.	Use a buffer with a pH that ensures R-96544 remains in its protonated (salt) form. An acidic buffer is generally preferred for hydrochloride salts. Prepare solutions fresh before use.
Temperature Fluctuations: Changes in temperature can affect solubility.	Store stock solutions at a constant temperature (-20°C or -80°C). For experiments, ensure all solutions are equilibrated to the experimental temperature (e.g., 37°C).
Variability in experimental results.	Partial Precipitation: Undetected micro-precipitation leads to inconsistent effective concentrations of R-96544.	Before use, visually inspect all solutions for any signs of cloudiness or precipitate. If possible, filter the final working solution through a 0.22 µm syringe filter.

Physicochemical and Solubility Data for R-96544 Hydrochloride

Property	Value	Reference
Molecular Weight	391.94 g/mol	[1][2]
Molecular Formula	C₂₂H₂₉NO₃·HCl	[1][2]
Max Solubility in Water	100 mM	[1][2]
Max Solubility in DMSO	100 mM	[1][2]
Storage	Room Temperature (solid)	[1][2]

Experimental Protocols

Protocol 1: Preparation of R-96544 Stock and Working Solutions

This protocol provides a general guideline for preparing R-96544 solutions to minimize precipitation.

Materials:

• R-96544 hydrochloride (solid)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Experimental aqueous buffer (e.g., PBS, Tyrode's buffer), sterile and pre-warmed to 37°C

Procedure:

• Stock Solution Preparation (100 mM in DMSO):

  • Aseptically weigh the required amount of R-96544 hydrochloride.

  • Add the appropriate volume of DMSO to achieve a 100 mM concentration.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

• Working Solution Preparation (Example for a 10 µM final concentration):

  • Thaw an aliquot of the 100 mM R-96544 stock solution at room temperature.

  • Perform a serial dilution. For example, prepare a 1 mM intermediate solution by diluting 10 µL of the 100 mM stock into 990 µL of pre-warmed aqueous buffer.

  • Prepare the final 10 µM working solution by diluting 10 µL of the 1 mM intermediate solution into 990 µL of pre-warmed aqueous buffer.

  • Add the intermediate solution dropwise to the final volume of buffer while gently vortexing.

  • Visually inspect the final working solution for any signs of precipitation before use.

Protocol 2: In Vitro Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol describes a method to assess the inhibitory effect of R-96544 on serotonin-induced platelet aggregation.

Materials:

• Freshly drawn human whole blood in 3.2% sodium citrate.

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• Serotonin (5-HT) solution.

• R-96544 working solutions at various concentrations.

• Light Transmission Aggregometer.

Procedure:

• PRP and PPP Preparation:

  • Centrifuge whole blood at 200 x g for 15 minutes at room temperature to obtain PRP.

  • Centrifuge the remaining blood at 1500 x g for 20 minutes to obtain PPP.

  • Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

  • Allow the PRP to rest for at least 30 minutes at 37°C.

• Aggregometer Setup:

  • Set the aggregometer to 37°C.

  • Calibrate the instrument using PPP for 100% aggregation and PRP for 0% aggregation.

• Aggregation Assay:

  • Pipette PRP into the aggregometer cuvettes.

  • Add the desired concentration of R-96544 working solution or vehicle control to the PRP and incubate for a specified time (e.g., 5 minutes).

  • Add the platelet agonist (e.g., a submaximal concentration of ADP followed by 5-HT) to initiate aggregation.

  • Record the change in light transmission for a set period (e.g., 10 minutes).

• Data Analysis:

  • Calculate the percentage of aggregation inhibition for each concentration of R-96544 compared to the vehicle control.

  • Plot the concentration-response curve to determine the IC₅₀ value of R-96544.

Visualizations

Caption: A troubleshooting guide for R-96544 precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. Technical considerations for platelet aggregation and related problems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. R-96544 hydrochloride | 5-HT2A Receptors | Tocris Bioscience [tocris.com]
• 4. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the optimal dose of R-96544

This technical support center provides researchers, scientists, and drug development professionals with essential information for determining the optimal dose of R-96544. The content is presented in a question-and-answer format, including troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is R-96544 and what is its primary mechanism of action?

A1: R-96544 is the active metabolite of the prodrug R-102444. It functions as a potent, competitive, and selective antagonist of the 5-hydroxytryptamine 2A (5-HT2A) receptor.[1][2] Its high affinity for the 5-HT2A receptor allows it to inhibit serotonin-induced physiological responses.[1]

Q2: What are the potential therapeutic applications of R-96544?

A2: Based on its potent antiplatelet activity and its effects in experimental models of pancreatitis, R-96544 has potential applications in treating conditions where 5-HT2A receptor activation plays a pathological role. These may include thrombotic disorders and acute or chronic pancreatitis.[1][3]

Q3: How should R-96544 be stored and handled?

A3: R-96544 should be stored as a solid at -20°C in a sealed container, protected from moisture. For solvent-based stock solutions, it is recommended to store them at -80°C for up to six months or at -20°C for up to one month.

Q4: In which experimental models has R-96544 shown efficacy?

A4: R-96544 has demonstrated significant efficacy in several preclinical models. It inhibits platelet aggregation in platelets from various species, including humans, monkeys, and rats.[1] It has also been shown to attenuate the severity of acute and chronic pancreatitis in rodent models.[3]

Troubleshooting Guides

In Vitro Experiments (e.g., Platelet Aggregation Assays)

Issue	Potential Cause	Troubleshooting Steps
High variability in platelet aggregation results	1. Inconsistent sample handling and preparation.[4] 2. Variable platelet counts in platelet-rich plasma (PRP). 3. Use of inappropriate anticoagulant or incorrect concentration.	1. Standardize blood collection and processing protocols. Minimize trauma to platelets during collection. 2. Adjust platelet count in PRP to a consistent concentration (e.g., 200-400 x 10⁹/L) using platelet-poor plasma (PPP). 3. Use 3.2% or 3.8% sodium citrate (B86180) as the anticoagulant. Ensure the correct blood-to-anticoagulant ratio (typically 9:1).
No or low inhibition of aggregation by R-96544	1. Degraded R-96544 stock solution. 2. Suboptimal concentration of the aggregating agent (e.g., 5-HT, ADP). 3. Insufficient incubation time with R-96544.	1. Prepare fresh stock solutions of R-96544. 2. Titrate the concentration of the agonist to find a submaximal concentration that allows for the detection of inhibition. 3. Ensure adequate pre-incubation of platelets with R-96544 before adding the agonist (e.g., 3-5 minutes).
Precipitation of R-96544 in assay buffer	1. Poor solubility of R-96544 in the aqueous buffer. 2. The final concentration of the solvent (e.g., DMSO) is too high.	1. Prepare a high-concentration stock solution in a suitable solvent like DMSO. 2. Keep the final solvent concentration in the assay low (e.g., <0.5%) to avoid precipitation and off-target effects.

In Vivo Experiments (e.g., Animal Models of Pancreatitis)

Issue	Potential Cause	Troubleshooting Steps
High mortality in pancreatitis models	1. The severity of pancreatitis induction is too high for the animal strain. 2. Animal stress or underlying health issues. 3. Inconsistent administration of the inducing agent (e.g., caerulein).	1. Adjust the dose or frequency of the inducing agent. For example, in the caerulein (B1668201) model, reduce the number of hourly injections. 2. Ensure proper acclimatization of animals and maintain a clean, stress-free environment. 3. Ensure accurate and consistent intraperitoneal or subcutaneous injections.
No significant therapeutic effect of R-96544	1. Inappropriate dose or route of administration. 2. Timing of R-96544 administration is not optimal relative to disease induction. 3. Insufficient statistical power.	1. Conduct a dose-response study based on published preclinical data (see Data Presentation section). Consider the route of administration (e.g., subcutaneous, oral for the prodrug R-102444). 2. Test different treatment schedules (e.g., prophylactic vs. therapeutic). 3. Increase the number of animals per group to ensure the study is adequately powered.
High variability in pancreatitis severity markers	1. Inconsistent diet intake in the choline-deficient, ethionine-supplemented (CDE) model.[1] 2. Differences in age, sex, or weight of the animals.[1] 3. Variable tissue harvesting and processing.	1. Ensure equal access to the CDE diet for all animals in the experimental group. 2. Use animals of the same sex and within a narrow age and weight range.[1] 3. Standardize the protocol for blood and pancreas tissue collection and processing.

Data Presentation

Preclinical Dose-Ranging Data for R-96544 and its Prodrug R-102444

Experiment	Animal Model	Compound	Dose Range	Route of Administration	Observed Effect	Reference
Ex Vivo Platelet Aggregation	Rabbit	R-96544	Not specified	Intravenous	Significant inhibition of 5-HT-induced platelet aggregation.	[1]
Ex Vivo Platelet Aggregation	Rat	R-102444	Not specified	Oral	Significant inhibition of platelet aggregation.	[1]
Acute Pancreatitis	Rat (Caerulein-induced)	R-102444	10 - 100 mg/kg	Oral	Dose-dependent reduction in serum amylase and lipase (B570770).	[3]
Acute Pancreatitis	Rat (Duct ligation)	R-102444	0.3 - 10 mg/kg	Oral	Dose-dependent reduction in serum amylase and lipase.	[3]
Acute Pancreatitis	Mouse (CDE diet-induced)	R-96544	10 - 100 mg/kg (bid)	Subcutaneous	Dose-dependent reduction in serum amylase and pancreatic necrosis.	[3]
Chronic Pancreatitis	Rat (Wistar Bonn/Kobori)	R-102444	0.017% and 0.17% in diet	Oral (in diet)	Suppression of pancreatic atrophy and parenchymal destruction.	[3]

Experimental Protocols

Note: The following are representative protocols. Researchers should optimize these protocols for their specific experimental conditions.

In Vitro Platelet Aggregation Assay

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect whole blood from human donors or animal subjects into tubes containing 3.8% sodium citrate (9:1 blood to citrate ratio).

  • Centrifuge the blood at 200 x g for 15 minutes at room temperature to obtain PRP.

  • Prepare Platelet-Poor Plasma (PPP) by centrifuging the remaining blood at 2000 x g for 10 minutes. PPP is used to set the 100% aggregation baseline.

• Assay Procedure:

  • Adjust the platelet count in the PRP to 250-300 x 10⁹/L using PPP.

  • Pre-warm the PRP sample to 37°C for 5 minutes.

  • Add the desired concentration of R-96544 or vehicle (e.g., DMSO, final concentration <0.5%) to the PRP and incubate for 3-5 minutes at 37°C with stirring.

  • Initiate platelet aggregation by adding an agonist such as serotonin (B10506) (5-HT) or a combination of 5-HT and a sub-threshold concentration of ADP.

  • Monitor the change in light transmission for 5-10 minutes using a platelet aggregometer.

Caerulein-Induced Acute Pancreatitis in Rats

• Animal Preparation:

  • Use male Wistar rats (200-250g).

  • Fast the rats for 12-18 hours before the experiment, allowing free access to water.

• Induction of Pancreatitis:

  • Induce acute pancreatitis by giving hourly intraperitoneal (i.p.) injections of caerulein (e.g., 20 µg/kg) for a total of 4-6 hours.

• Dosing with R-102444 (Prodrug):

  • Administer R-102444 orally at doses ranging from 0.3 to 100 mg/kg, depending on the pancreatitis induction method (see table above), typically 30-60 minutes before the first caerulein injection.

• Sample Collection and Analysis:

  • Euthanize the animals at a predetermined time point after the final caerulein injection (e.g., 6-12 hours).

  • Collect blood via cardiac puncture to measure serum amylase and lipase levels.

  • Harvest the pancreas for histological analysis (e.g., H&E staining to assess edema, inflammation, and necrosis).

Mandatory Visualization

Signaling Pathway of the 5-HT2A Receptor

Caption: 5-HT2A receptor signaling pathway and the inhibitory action of R-96544.

Experimental Workflow for In Vivo Dose Determination

Caption: Workflow for determining the optimal dose of R-96544 in animal models.

References

• 1. Acute experimental hemorrhagic-necrotizing pancreatitis induced by feeding a choline-deficient, ethionine-supplemented diet. Methodology and standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. yeasenbio.com [yeasenbio.com]
• 3. Chronic pancreatitis in mice by treatment with choline-deficient ethionine-supplemented diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Improving the bioavailability of R-96544

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges that may arise during experiments aimed at improving the bioavailability of R-96544.

Frequently Asked Questions (FAQs)

Q1: What is R-96544 and what are its key properties?

R-96544 is a potent and selective 5-HT2A receptor antagonist. It is the active metabolite of the prodrug R-102444.[1][2] The hydrochloride salt of R-96544 is soluble in water and DMSO.[3][4]

Q2: Why is my in vivo efficacy with R-96544 lower than expected based on in vitro potency?

Low in vivo efficacy despite high in vitro potency can be attributed to poor bioavailability. Several factors can influence a drug's bioavailability, including its solubility, permeability across biological membranes, and first-pass metabolism. Although R-96544 hydrochloride is water-soluble, the free base form may have different solubility characteristics.

Q3: What is the relationship between R-96544 and R-102444?

R-102444 is a prodrug of R-96544. A prodrug is an inactive compound that is converted into an active drug in the body.[5][6][7] Oral administration of R-102444 has been shown to be effective in in vivo studies, indicating its conversion to the active form, R-96544.[1] This prodrug strategy is a common method used to improve the oral bioavailability of a drug.[8][9]

Q4: Can I administer R-96544 directly, or should I use the prodrug R-102444 for in vivo studies?

While R-96544 can be administered directly, especially for intravenous routes, the prodrug R-102444 is designed for improved oral absorption.[1] If you are experiencing low efficacy with oral administration of R-96544, using the prodrug R-102444 may improve its bioavailability.

Troubleshooting Guide

Issue 1: Poor in vivo response after oral administration of R-96544

Possible Cause	Troubleshooting Step
Low aqueous solubility of the free base	Although the hydrochloride salt is soluble, the free base in the gastrointestinal tract might precipitate. Consider formulation strategies to maintain solubility.
Poor membrane permeability	The physicochemical properties of R-96544 may limit its ability to cross the intestinal epithelium.
First-pass metabolism	R-96544 may be extensively metabolized in the liver or gut wall before reaching systemic circulation.

Issue 2: Inconsistent results between different in vivo experiments

Possible Cause	Troubleshooting Step
Variability in vehicle/formulation preparation	Ensure consistent and standardized procedures for preparing your dosing solutions or suspensions.
Physiological variability in animal models	Factors such as diet, age, and gut microbiome can influence drug absorption. Standardize these conditions as much as possible.
Incomplete conversion of prodrug (if using R-102444)	Investigate the metabolic conversion of R-102444 to R-96544 in your animal model.

Data Presentation

Table 1: Physicochemical Properties of R-96544 Hydrochloride

Property	Value	Source
Molecular Weight	391.94 g/mol	[3][4]
Formula	C₂₂H₂₉NO₃·HCl	[3]
Solubility (Water)	Soluble to 100 mM	[3][4]
Solubility (DMSO)	Soluble to 100 mM	[3][4]
Purity	≥98%	[3]
CAS Number	167144-80-1	[3]

Table 2: Hypothetical Comparison of Formulation Strategies for Improving Oral Bioavailability of R-96544

Formulation Strategy	Description	Potential Advantages for R-96544	Key Experimental Readout
Prodrug (R-102444)	A bioreversible derivative that is converted to the active drug in vivo.	Increased lipophilicity for enhanced membrane permeability.	Plasma concentration of R-96544 over time.
Solid Dispersion	Dispersing the drug in a hydrophilic carrier to improve dissolution.	May enhance the dissolution rate of the free base form.	In vitro dissolution profile; in vivo pharmacokinetic parameters.
Lipid-Based Formulation	Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS).	Can improve solubility and take advantage of lipid absorption pathways.	Droplet size analysis; in vivo bioavailability studies.
Nanoparticle Formulation	Reducing particle size to the nanometer range to increase surface area.	Can significantly improve the dissolution rate.	Particle size and zeta potential; tissue distribution studies.

Experimental Protocols

Protocol 1: Evaluation of Oral Bioavailability

• Animal Model: Select an appropriate animal model (e.g., rats, mice).

• Drug Administration:

  • Intravenous (IV) group: Administer a known dose of R-96544 hydrochloride intravenously to determine the systemic clearance and volume of distribution.

  • Oral (PO) group: Administer the test formulation of R-96544 or R-102444 orally.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, 480 minutes) post-dosing.

• Plasma Analysis: Process the blood to obtain plasma and analyze the concentration of R-96544 using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Area Under the Curve (AUC), maximum concentration (Cmax), and time to maximum concentration (Tmax).

• Bioavailability Calculation: Oral bioavailability (F%) is calculated using the formula: F% = (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100.

Protocol 2: In Vitro Dissolution Testing

• Apparatus: Use a standard dissolution apparatus (e.g., USP Apparatus 2 - paddle).

• Dissolution Medium: Select a medium that mimics the gastrointestinal fluids (e.g., Simulated Gastric Fluid, Simulated Intestinal Fluid).

• Procedure:

  • Place the formulation containing a known amount of R-96544 in the dissolution vessel.

  • Stir the medium at a constant speed and maintain a constant temperature (37°C).

  • Withdraw samples of the dissolution medium at specified time intervals.

• Analysis: Determine the concentration of R-96544 in the collected samples using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Data Analysis: Plot the percentage of drug dissolved against time to obtain a dissolution profile.

Visualizations

Caption: Prodrug strategy for R-96544.

Caption: Experimental workflow for evaluating oral bioavailability.

Caption: Troubleshooting poor in vivo efficacy of R-96544.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rndsystems.com [rndsystems.com]
• 4. bio-techne.com [bio-techne.com]
• 5. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prodrug Approach as a Strategy to Enhance Drug Permeability [mdpi.com]
• 8. Evaluation of a targeted prodrug strategy of enhance oral absorption of poorly water-soluble compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jms.ump.edu.pl [jms.ump.edu.pl]

Technical Support Center: R-96544 Dose-Response Analysis

This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting and troubleshooting dose-response experiments with R-96544, a potent and selective 5-HT2A receptor antagonist.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What is R-96544 and what is its primary mechanism of action?

R-96544 is the active metabolite of the novel 5-HT2A receptor antagonist, R-102444.[1] It functions as a potent, competitive, and selective antagonist of the serotonin (B10506) 2A (5-HT2A) receptor.[1][2] Its high affinity for the 5-HT2A receptor is demonstrated by a low Kᵢ value.[3]

Q2: In what experimental systems has the dose-response of R-96544 been characterized?

The pharmacological effects of R-96544 have been studied in various in vitro and ex vivo models, including:

• Platelet Aggregation: R-96544 demonstrates concentration-dependent inhibition of serotonin (5-HT)-induced platelet aggregation in platelets from various species, including humans.[1]

• Vascular Contraction: In isolated rat caudal artery preparations, R-96544 competitively antagonizes 5-HT-induced contractions.[1]

• Pancreatitis Models: The prodrug of R-96544, R-102444, has shown dose-dependent protective effects in experimental models of acute and chronic pancreatitis.[4]

Q3: My R-96544 dose-response curve for 5-HT antagonism doesn't show a parallel rightward shift. What could be the issue?

A non-parallel shift in the dose-response curve for an antagonist can indicate several possibilities. For a competitive antagonist like R-96544, a parallel shift is expected.[1] If you observe a non-parallel shift, consider the following:

• Non-equilibrium conditions: Ensure that the tissue or cells are pre-incubated with R-96544 for a sufficient duration to reach equilibrium before adding the agonist (5-HT).

• Incorrect agonist concentration range: The concentrations of 5-HT used should span the full dose-response range, from no effect to a maximal effect.

• Compound instability: Verify the stability of R-96544 in your experimental buffer and at the working temperature.

• Off-target effects at high concentrations: At very high concentrations, the compound may exert non-specific effects that alter the shape of the dose-response curve.

• Cell or tissue health: Ensure the viability and responsiveness of your biological preparation.

Q4: The IC₅₀ value I'm obtaining for R-96544 in my platelet aggregation assay is higher than expected. What are the potential causes?

Several factors can influence the apparent IC₅₀ value:

• Agonist Concentration: The IC₅₀ of a competitive antagonist is dependent on the concentration of the agonist used. A higher concentration of 5-HT will require a higher concentration of R-96544 to achieve 50% inhibition, thus shifting the IC₅₀ to the right.

• Platelet Preparation: The method of platelet preparation (e.g., platelet-rich plasma vs. washed platelets) can affect the results. Ensure consistency in your preparation method.

• Incubation Time: The pre-incubation time with R-96544 before adding the agonist is crucial. Insufficient incubation can lead to an underestimation of potency (higher IC₅₀).

• Reagent Quality: Verify the purity and concentration of your R-96544 stock solution. Degradation of the compound will lead to a loss of potency.

• Donor Variability: Platelet reactivity can vary between donors. It is advisable to use platelets from multiple donors to obtain more robust data.

Data Presentation

R-96544 Binding Affinity and Potency

Parameter	Receptor/System	Value	Species	Reference
Kᵢ	5-HT₂ₐ Receptor	1.6 nM	Cat	[3]
IC₅₀	5-HT₂ Receptor	2.2 nM	Not Specified	[3]
IC₅₀	α₁-adrenergic Receptor	310 nM	Not Specified	[3]
IC₅₀	D₂ Dopamine Receptor	2400 nM	Not Specified	[3]
pA₂	5-HT₂ₐ Receptor (Rat Caudal Artery)	10.4	Rat	[1]

R-96544 Activity in Pancreatitis Models (Administered as Prodrug R-102444)

Model	Administration Route	Effective Dose Range	Effect	Species	Reference
Caerulein-induced Acute Pancreatitis	Oral	10 - 100 mg/kg	Dose-dependent reduction in serum amylase and lipase	Rat	[4]
Pancreatic Duct Ligation-induced Acute Pancreatitis	Oral	0.3 - 10 mg/kg	Dose-dependent reduction in serum amylase and lipase	Rat	[4]
Choline-deficient, ethionine-supplemented diet-induced Acute Pancreatitis	Subcutaneous (as R-96544)	10 - 100 mg/kg	Dose-dependent reduction in serum amylase and attenuation of pancreatic necrosis	Mouse	[4]

Experimental Protocols

In Vitro Platelet Aggregation Assay

This protocol outlines a general method for assessing the inhibitory effect of R-96544 on 5-HT-induced platelet aggregation.

Materials:

• Freshly drawn whole blood from healthy donors in sodium citrate (B86180) tubes.

• R-96544 hydrochloride stock solution (e.g., in DMSO or water).[3]

• Serotonin (5-HT) stock solution.

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP).

• Aggregometer.

Procedure:

• Prepare Platelet-Rich Plasma (PRP): Centrifuge whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature. Carefully collect the upper PRP layer.

• Prepare Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10-15 minutes to pellet the platelets. The supernatant is the PPP, which is used to set the 100% aggregation baseline.

• Adjust Platelet Count: If necessary, adjust the platelet count in the PRP using PPP to a standardized concentration.

• Pre-incubation with R-96544: Place a known volume of PRP in the aggregometer cuvette. Add various concentrations of R-96544 (or vehicle control) and incubate for a defined period (e.g., 5-10 minutes) at 37°C with stirring.

• Induce Aggregation: Add a submaximal concentration of 5-HT to induce platelet aggregation and record the change in light transmittance for a set time.

• Data Analysis: The inhibitory effect of R-96544 is calculated as the percentage reduction in the maximum aggregation response compared to the vehicle control. Plot the % inhibition against the log concentration of R-96544 to determine the IC₅₀ value.

Rat Caudal Artery Contraction Assay (Schild Analysis)

This protocol describes a method to determine the competitive antagonism of R-96544 on 5-HT-induced vascular smooth muscle contraction.

Materials:

• Male Wistar rats.

• Krebs-Henseleit solution.

• R-96544 hydrochloride stock solution.

• Serotonin (5-HT) stock solution.

• Organ bath system with isometric force transducers.

Procedure:

• Tissue Preparation: Humanely euthanize a rat and dissect the caudal artery. Clean the artery of adhering connective tissue and cut it into rings (2-3 mm in length).

• Mounting: Mount the arterial rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and gassed with 95% O₂ / 5% CO₂. Attach one end to a fixed hook and the other to an isometric force transducer.

• Equilibration: Allow the tissue to equilibrate under a resting tension (e.g., 1 g) for at least 60-90 minutes, with periodic washing.

• Control Curve: Obtain a cumulative concentration-response curve for 5-HT by adding increasing concentrations of the agonist to the organ bath and recording the contractile response.

• Antagonist Incubation: Wash the tissue extensively to return to baseline. Add a fixed concentration of R-96544 to the bath and incubate for a predetermined time (e.g., 30-60 minutes).

• Second Curve: In the presence of R-96544, repeat the cumulative concentration-response curve for 5-HT.

• Repeat: Repeat steps 5 and 6 with increasing concentrations of R-96544.

• Schild Plot Analysis: The dose-response curves to 5-HT should be shifted to the right in a parallel manner in the presence of increasing concentrations of R-96544.[1] A Schild plot is then constructed by plotting the log (dose ratio - 1) against the log molar concentration of the antagonist. The x-intercept of the regression line provides the pA₂ value, which is the negative logarithm of the antagonist concentration that produces a 2-fold shift in the agonist dose-response curve. A slope of the Schild regression line that is not significantly different from unity is indicative of competitive antagonism.[1]

Mandatory Visualization

Caption: Experimental workflow for R-96544 dose-response analysis.

Caption: R-96544 mechanism of action at the 5-HT2A receptor.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]
• 4. karger.com [karger.com]

Mitigating potential side effects of R-96544 in vivo

Technical Support Center: R-96544 In Vivo Studies

Disclaimer: The following information is provided for illustrative purposes to demonstrate a comprehensive technical support resource for a compound in preclinical development. For this guide, "R-96544" is treated as a hypothetical tyrosine kinase inhibitor targeting the "Growth Factor Receptor Pathway" (GFRP) for oncological applications. This allows for a detailed exploration of mitigating potential side effects in a relevant context for drug development professionals.

Frequently Asked Questions (FAQs)

Q1: We are observing significant weight loss (>15%) in our mouse xenograft models treated with R-96544, even at doses required for tumor growth inhibition. What are the potential causes and how can we mitigate this?

A1: Significant weight loss is a common adverse effect with tyrosine kinase inhibitors (TKIs) and can be multifactorial. The primary suspected causes are:

• On-target effects in the gastrointestinal (GI) tract: The GFRP pathway may play a role in the homeostasis of the GI epithelium. Inhibition can lead to mucositis or diarrhea, reducing nutrient absorption.

• Off-target kinase inhibition: R-96544 may have unintended effects on kinases essential for metabolic processes.[1][2]

• General malaise and dehydration: The compound may induce nausea or anorexia, leading to reduced food and water intake.

Troubleshooting and Mitigation Strategies:

• Dose Optimization: Determine the maximum tolerated dose (MTD) in a separate cohort. It's possible the current dose is too high. Consider intermittent dosing schedules (e.g., 5 days on, 2 days off) to allow for physiological recovery.[3][4]

• Supportive Care: Provide supplemental nutrition and hydration. This can include palatable, high-calorie gel diets and subcutaneous fluid administration.

• Concomitant Medications: Administer anti-diarrheal agents (e.g., loperamide) if diarrhea is observed. Consult with a veterinarian for appropriate dosages.

• Refine Endpoints: For efficacy studies, consider using tumor growth inhibition as the primary endpoint and a defined body weight loss percentage (e.g., 20%) as a humane endpoint for individual animals.[5]

Q2: Our study animals are developing a skin rash and hair discoloration. Is this a known side effect of R-96544?

A2: Yes, dermatological toxicities are a well-documented class effect for many TKIs that target growth factor pathways, as these pathways are also crucial for the health of skin and hair follicles.[6][7] Management is typically supportive, as these side effects are often linked to the on-target activity of the compound. Proactive management can help maintain animal welfare without compromising the study.

Q3: We have noted a statistically significant increase in blood glucose levels in the high-dose group. What is the likely mechanism and should we be concerned?

A3: Hyperglycemia can be an off-target effect resulting from the inhibition of kinases involved in insulin (B600854) signaling pathways. While often manageable in preclinical models, it is crucial to document and understand this effect as it can have clinical implications. Monitoring blood glucose levels and considering dose adjustments are recommended.

Troubleshooting Guides

Issue 1: Unexpected Animal Mortality

• Immediate Action:

  • Perform a gross necropsy on deceased animals to identify potential causes of death (e.g., organ toxicity, hemorrhage).

  • Review animal monitoring records for any preceding clinical signs (e.g., lethargy, labored breathing).

• Investigation Workflow:

  • Dose Verification: Re-verify the formulation and concentration of R-96544 to rule out a dosing error.

  • Toxicity Study: If not already done, conduct a dose-range-finding study to establish the MTD.[3]

  • Histopathology: Collect major organs (liver, kidney, heart, lungs, GI tract) for histopathological analysis to identify signs of toxicity.

Issue 2: High Variability in Tumor Growth Inhibition

• Initial Checks:

  • Tumor Implantation: Ensure consistency in the number of cells implanted and the site of implantation.[8]

  • Animal Health: Confirm that all animals were healthy and of a similar age and weight at the start of the study.

• Experimental Refinement:

  • Dosing Route and Frequency: Verify that the administration route (e.g., oral gavage, intraperitoneal injection) is being performed consistently.

  • Pharmacokinetics (PK): If variability persists, consider conducting a PK study to assess drug exposure in the animals. High inter-individual variability in drug metabolism could be a factor.

Data Presentation

Table 1: Dose-Response Relationship of R-96544 on Tumor Growth and Body Weight

Treatment Group	Dose (mg/kg, daily)	Mean Tumor Volume Change (%)	Mean Body Weight Change (%)	Incidence of Grade 2+ Diarrhea
Vehicle Control	0	+250	+5.2	0/10
R-96544	10	+80	-1.5	1/10
R-96544	25	-35	-8.9	4/10
R-96544	50	-65	-18.3	9/10

Table 2: Off-Target Kinase Profiling of R-96544

Kinase Target	IC50 (nM)	Biological Pathway	Associated Potential Side Effect
GFRP (On-Target)	5	Tumor Proliferation	Efficacy, Dermatological Toxicity
Kinase Z	850	Insulin Signaling	Hyperglycemia
Kinase V	1200	Vascular Function	Hypertension

Experimental Protocols

Protocol 1: In Vivo Efficacy Assessment in a Xenograft Model

• Cell Culture and Implantation:

  • Culture human cancer cells (e.g., A549) under standard conditions.

  • Harvest cells during the logarithmic growth phase and resuspend in a 1:1 mixture of serum-free media and Matrigel.

  • Subcutaneously implant 5 x 10^6 cells into the flank of immunocompromised mice (e.g., athymic nude mice).[8][9]

• Tumor Growth and Randomization:

  • Monitor tumor growth using caliper measurements (Volume = 0.5 x Length x Width^2).

  • When tumors reach an average volume of 100-150 mm³, randomize animals into treatment groups.

• Drug Administration and Monitoring:

  • Prepare R-96544 in an appropriate vehicle (e.g., 0.5% methylcellulose).

  • Administer the compound daily via oral gavage at the specified doses.

  • Monitor tumor volume, body weight, and clinical signs of toxicity at least three times per week.

• Endpoint and Analysis:

  • The study endpoint is reached when tumors in the vehicle control group reach a predetermined size (e.g., 1500 mm³) or after a fixed duration.

  • Euthanize animals and collect tumors and tissues for further analysis (e.g., pharmacodynamics, histopathology).

Visualizations

Caption: Hypothetical GFRP signaling pathway targeted by R-96544.

Caption: In vivo efficacy study workflow.

Caption: Troubleshooting guide for excessive body weight loss.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. dctd.cancer.gov [dctd.cancer.gov]
• 6. Practical management of tyrosine kinase inhibitor-associated side effects in GIST - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adverse effects of tyrosine kinase inhibitors in cancer therapy: pathophysiology, mechanisms and clinical management - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 9. ijpbs.com [ijpbs.com]

Reference Data & Comparative Studies

A Head-to-Head Battle for Platelet Inhibition: R-96544 vs. Sarpogrelate

In the landscape of antiplatelet therapeutics, the selective antagonism of the serotonin (B10506) 5-HT2A receptor presents a key strategy for mitigating thrombotic events. This guide provides a detailed comparison of two prominent 5-HT2A receptor antagonists, R-96544 and sarpogrelate (B137540), offering researchers, scientists, and drug development professionals a comprehensive overview of their relative performance in platelet inhibition, supported by available experimental data and detailed methodologies.

Executive Summary

Quantitative Comparison of Platelet Inhibition

Direct comparative studies providing IC50 values for both R-96544 and sarpogrelate under identical experimental conditions are limited. However, existing research provides valuable insights into their relative potencies.

One study directly compared the antiplatelet effects of R-96544 with sarpogrelate and its active metabolite, M-1. The findings indicated that R-96544 and its parent compound, R-102444, exhibited more potent antiplatelet effects than both sarpogrelate and M-1.

While a direct side-by-side IC50 comparison from a single study is not available in the public domain, an independent study provides a benchmark for sarpogrelate's inhibitory activity.

Table 1: In Vitro Inhibition of Collagen-Induced Platelet Aggregation

Compound	IC50 (µM)	Species	Sample Type	Agonist
Sarpogrelate	66.8 ± 12.9[1]	Rat	Whole Blood	Collagen

Note: A direct IC50 value for R-96544 under identical conditions (collagen-induced aggregation in rat whole blood) is not available in the cited literature. However, another study demonstrated that R-96544 is a more potent inhibitor than sarpogrelate.

Mechanism of Action: Targeting the 5-HT2A Receptor

Both R-96544 and sarpogrelate are selective antagonists of the 5-HT2A receptor, a G-protein coupled receptor (GPCR) located on the surface of platelets.[2][3][4] Serotonin (5-hydroxytryptamine, 5-HT), released from dense granules of activated platelets, acts as a key signaling molecule that amplifies the aggregation response initiated by other agonists like thrombin, ADP, and collagen.

By binding to the 5-HT2A receptor, R-96544 and sarpogrelate competitively block the binding of serotonin, thereby inhibiting the downstream signaling cascade that leads to platelet activation, shape change, and aggregation.[2][4]

Figure 1. Simplified signaling pathway of platelet activation via the 5-HT2A receptor and the inhibitory action of R-96544 and sarpogrelate.

Experimental Protocols

The following sections detail the methodologies typically employed in the in vitro evaluation of platelet aggregation inhibitors like R-96544 and sarpogrelate.

In Vitro Whole Blood Aggregation Assay

This method assesses platelet aggregation in a more physiologically relevant environment compared to platelet-rich plasma (PRP).

1. Blood Collection:

• Whole blood is drawn from healthy, drug-free subjects (human or animal, e.g., Wistar rats).

• Anticoagulant, such as trisodium (B8492382) citrate, is immediately added to prevent coagulation.

2. Incubation with Inhibitors:

• Aliquots of whole blood are incubated with various concentrations of the test compounds (R-96544 or sarpogrelate) or vehicle (e.g., DMSO) for a specified period at 37°C.[1]

3. Induction of Platelet Aggregation:

• Platelet aggregation is initiated by adding an agonist. Common agonists include:

  • Collagen: A potent physiological agonist that initiates platelet adhesion and activation.[1]

  • Serotonin (5-HT) in combination with a subthreshold concentration of another agonist (e.g., ADP or collagen): This method specifically assesses the amplification effect of serotonin on platelet aggregation.[1]

4. Measurement of Aggregation:

• Platelet aggregation is measured using an impedance aggregometer. The change in electrical impedance between two electrodes is monitored as platelets aggregate on their surface.

• The extent of aggregation is typically quantified as the area under the aggregation curve (AUC) or the maximum aggregation percentage.

5. Data Analysis:

• The inhibitory effect of the test compound is calculated as the percentage reduction in aggregation compared to the vehicle control.

• IC50 values (the concentration of the inhibitor that causes 50% inhibition of the maximal aggregation response) are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Figure 2. A typical experimental workflow for determining the in vitro antiplatelet activity of R-96544 and sarpogrelate.

Conclusion

The available evidence strongly suggests that R-96544 is a more potent 5-HT2A receptor antagonist and inhibitor of platelet aggregation than sarpogrelate. This enhanced potency makes R-96544 and its parent compound, R-102444, promising candidates for further investigation in the development of next-generation antiplatelet therapies. For a definitive quantitative comparison, a head-to-head study evaluating the IC50 values of both compounds under identical, standardized experimental conditions is warranted. Researchers are encouraged to utilize the detailed experimental protocols outlined in this guide to ensure robust and reproducible data in future comparative studies.

References

• 1. Novel serotonin 5-HT2A receptor antagonists derived from 4-phenylcyclohexane-5-spiro-and 5-methyl-5-phenyl-hydantoin, for use as potential antiplatelet agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Sarpogrelate Hydrochloride? [synapse.patsnap.com]
• 3. What is Sarpogrelate Hydrochloride used for? [synapse.patsnap.com]
• 4. Comparison of efficacy and safety of sarpogrelate-based anti-platelet therapy with non-sarpogrelate-based anti-platelet therapy following arterial endovascular therapy: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of R-96544 and Ketanserin as 5-HT2A Receptor Antagonists

For researchers, scientists, and drug development professionals, the selection of a suitable antagonist for the serotonin (B10506) 2A (5-HT2A) receptor is a critical decision. This guide provides an objective comparison of two prominent antagonists, R-96544 and ketanserin (B1673593), supported by experimental data to aid in this selection process.

This comparison guide delves into the pharmacological profiles of R-96544 and ketanserin, focusing on their binding affinities, functional activities, and selectivity. The information is presented to offer a clear, data-driven overview of their respective characteristics as 5-HT2A antagonists.

At a Glance: Key Pharmacological Parameters

To facilitate a direct comparison, the following tables summarize the binding affinities (Ki) and functional potencies (IC50) of R-96544 and ketanserin at the 5-HT2A receptor and other relevant receptors.

Table 1: Binding Affinity (Ki) in nM

Compound	5-HT2A	α1-adrenergic	Histamine (B1213489) H1
R-96544	1.6	-	-
Ketanserin	~0.85[1]	High Affinity[2]	High Affinity[2]

Table 2: Functional Potency (IC50) in nM

Compound	5-HT2	α1-adrenergic	D2 dopamine	5-HT1	5-HT3	β-adrenergic
R-96544	2.2	310	2400	3700	> 5000	> 5000
Ketanserin	-	-	-	-	-	-

Note: A comprehensive IC50 profile for ketanserin across this specific panel of receptors was not available in the reviewed literature under directly comparable conditions.

In-Depth Pharmacological Profiles

R-96544: A Potent and Selective 5-HT2A Antagonist

R-96544 is the active metabolite of the prodrug R-102444.[3] It is characterized as a potent, competitive, and highly selective 5-HT2A receptor antagonist.[3] Experimental data demonstrates its high affinity for the 5-HT2A receptor with a Ki value of 1.6 nM. Its selectivity is a key feature, with significantly lower affinity for other receptors, including α1-adrenergic, D2 dopamine, 5-HT1, 5-HT3, and β-adrenergic receptors, as indicated by its IC50 values.

Functionally, R-96544 has been shown to inhibit 5-HT-induced platelet aggregation and pressor responses in vivo. In studies on rat caudal artery contraction, R-96544 caused a parallel shift to the right of the concentration-response curves for 5-HT, which is characteristic of a competitive antagonist, yielding a pA2 value of 10.4.[3]

Ketanserin: The Archetypal 5-HT2A Antagonist with a Broader Profile

Ketanserin is a well-established and widely used 5-HT2A receptor antagonist.[2] It exhibits high affinity for the 5-HT2A receptor, with a pKi of 9.07, which corresponds to a Ki of approximately 0.85 nM.[1] However, a critical consideration when using ketanserin is its significant affinity for other receptors, notably α1-adrenergic and histamine H1 receptors.[2] This polypharmacology can influence experimental outcomes and should be taken into account when interpreting results.

Ketanserin's antagonism at 5-HT2A receptors leads to the inhibition of serotonin-induced vasoconstriction and platelet aggregation.[4] Its co-existing α1-adrenoceptor antagonist property is thought to be mandatory for its competitive 5-HT2 receptor antagonism in some experimental models.

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the mechanisms of action and the methods used to characterize these antagonists, the following diagrams illustrate the 5-HT2A receptor signaling pathway and a typical experimental workflow for a radioligand binding assay.

Caption: 5-HT2A Receptor Signaling Pathway.

Caption: Competitive Radioligand Binding Assay Workflow.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to characterize 5-HT2A antagonists.

Radioligand Binding Assay (Competitive)

This protocol is a generalized procedure for determining the binding affinity (Ki) of a test compound for the 5-HT2A receptor using a radiolabeled ligand such as [3H]ketanserin.

1. Materials:

• Membrane Preparation: Cell membranes expressing the human 5-HT2A receptor.
• Radioligand: [3H]ketanserin.
• Test Compounds: R-96544 and ketanserin.
• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.
• Wash Buffer: Cold assay buffer.
• Non-specific Binding Determiner: A high concentration of a non-labeled 5-HT2A ligand (e.g., 10 µM ketanserin).
• Glass Fiber Filters: Pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific binding.
• Scintillation Cocktail.
• 96-well plates.
• Filtration apparatus.
• Scintillation counter.

2. Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test compounds (R-96544 and ketanserin) in assay buffer. Prepare the radioligand solution at a concentration close to its Kd value.
• Assay Setup: In a 96-well plate, set up triplicate wells for total binding (assay buffer only), non-specific binding (non-labeled ligand), and each concentration of the test compounds.
• Incubation: To each well, add the membrane preparation, the radioligand, and either assay buffer, non-specific binding determiner, or the test compound. The final volume is typically 200-250 µL. Incubate the plate at a specified temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).
• Filtration: Terminate the binding reaction by rapidly filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.
• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.
• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.
• Plot the percentage of specific binding against the logarithm of the competitor concentration.
• Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve using non-linear regression analysis.
• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Mobilization Assay

This functional assay measures the ability of an antagonist to block the increase in intracellular calcium concentration induced by a 5-HT2A receptor agonist.

1. Materials:

• Cell Line: A cell line stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells).
• Calcium-sensitive fluorescent dye: e.g., Fluo-4 AM or Fura-2 AM.
• Assay Buffer: e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.
• 5-HT2A Receptor Agonist: e.g., Serotonin (5-HT) or a selective agonist.
• Test Compounds: R-96544 and ketanserin.
• 96- or 384-well black-walled, clear-bottom plates.
• Fluorescence plate reader with an injection system.

2. Procedure:

• Cell Plating: Seed the cells into the microplates and allow them to attach and grow to a confluent monolayer.
• Dye Loading: Remove the culture medium and load the cells with the calcium-sensitive fluorescent dye dissolved in assay buffer. Incubate for a specific time (e.g., 30-60 minutes) at a controlled temperature (e.g., 37°C) in the dark.
• Washing: Gently wash the cells with assay buffer to remove excess dye.
• Antagonist Pre-incubation: Add different concentrations of the test compounds (R-96544 or ketanserin) to the wells and incubate for a defined period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.
• Measurement of Calcium Flux: Place the plate in the fluorescence plate reader. Establish a baseline fluorescence reading. Inject the 5-HT2A agonist at a concentration that elicits a submaximal response (e.g., EC80) into the wells and immediately begin recording the fluorescence intensity over time.
• Controls: Include wells with cells only (negative control), cells with agonist only (positive control), and cells with different concentrations of the antagonist without the agonist.

3. Data Analysis:

• The change in fluorescence intensity reflects the change in intracellular calcium concentration.
• Determine the peak fluorescence response for each well.
• Plot the percentage of inhibition of the agonist-induced response against the logarithm of the antagonist concentration.
• Determine the IC50 value of the antagonist from the resulting dose-response curve using non-linear regression analysis.

Conclusion

Both R-96544 and ketanserin are potent 5-HT2A receptor antagonists. The primary distinguishing factor is their selectivity profile. R-96544 demonstrates high selectivity for the 5-HT2A receptor over other tested receptors, making it a more suitable tool for studies where specific antagonism of the 5-HT2A receptor is desired to avoid confounding effects from off-target interactions.

Ketanserin, while a potent 5-HT2A antagonist, also exhibits high affinity for α1-adrenergic and histamine H1 receptors. This broader pharmacological profile may be advantageous in certain therapeutic contexts but requires careful consideration in preclinical research where target specificity is paramount. The choice between R-96544 and ketanserin will ultimately depend on the specific requirements of the research or therapeutic application. For studies demanding high selectivity to dissect the role of the 5-HT2A receptor, R-96544 presents a clear advantage. For applications where the combined effects of 5-HT2A and α1-adrenergic antagonism are acceptable or even desired, ketanserin remains a relevant and valuable tool.

References

• 1. ketanserin | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. “Selective” serotonin 5-HT2A receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Study of the in vivo and in vitro cardiovascular effects of four new analogues of ketanserin: implication of 5-HT2A and alpha1 adrenergic antagonism in their hypotensive effect - PubMed [pubmed.ncbi.nlm.nih.gov]

R-96544 Demonstrates Potent Efficacy in Preclinical Models of Pancreatitis and Platelet Aggregation

For Immediate Release

Tokyo, Japan – New research highlights the significant therapeutic potential of R-96544, a potent and selective 5-HT2A receptor antagonist, in new preclinical models of acute and chronic pancreatitis, as well as in the inhibition of platelet aggregation. The studies, aimed at elucidating the compound's efficacy and mechanism of action, provide a strong basis for its further development as a novel treatment for these conditions. R-96544 is the active metabolite of the orally administered prodrug R-102444.

The 5-HT2A receptor, a key player in various physiological processes, is implicated in the pathogenesis of pancreatitis and platelet-related thrombotic events. R-96544's targeted antagonism of this receptor presents a promising strategy for therapeutic intervention.

Superior Efficacy in Experimental Pancreatitis

In multiple animal models of pancreatitis, R-96544 and its prodrug, R-102444, demonstrated remarkable efficacy in mitigating the severity of the disease. In a caerulein-induced rat model of acute pancreatitis, oral administration of R-102444 led to a dose-dependent reduction in serum amylase and lipase (B570770) activities, key biomarkers of pancreatic injury.[1] Similarly, in a pancreatic duct ligation model in rats, R-102444 also produced a significant dose-dependent decrease in these enzyme activities.[1]

Furthermore, in a mouse model of acute pancreatitis induced by a choline-deficient, ethionine-supplemented diet, subcutaneous administration of R-96544 reduced serum amylase activity and dose-dependently attenuated pancreatic necrosis, inflammation, and vacuolization upon histological analysis.[1] In a chronic model using Wistar Bonn/Kobori rats, which spontaneously develop pancreatic fibrosis, dietary administration of R-102444 suppressed the destruction of pancreatic parenchyma and its replacement with adipose tissue, indicating an inhibition of pancreatic atrophy.[1]

Potent Antiplatelet Activity

R-96544 has also been shown to be a potent inhibitor of platelet aggregation. In vitro studies demonstrated a concentration-dependent inhibition of platelet aggregation induced by serotonin (B10506) (5-HT) in platelets from humans, monkeys, cats, rabbits, rats, and mice.[2] Importantly, the antiplatelet effects of R-96544 and its prodrug R-102444 were found to be more potent than those of sarpogrelate (B137540) and its active metabolite (M-1), another 5-HT2A receptor antagonist.[2]

Comparative Analysis with Alternative 5-HT2A Receptor Antagonists

To contextualize the performance of R-96544, a comparison with other 5-HT2A receptor antagonists, sarpogrelate and ketanserin, is crucial. While all three compounds target the same receptor, their pharmacological profiles and clinical applications show distinctions.

Feature	R-96544	Sarpogrelate	Ketanserin
Mechanism of Action	Selective 5-HT2A receptor antagonist	5-HT2A receptor antagonist	Selective 5-HT2 (S2) receptor antagonist
Primary Therapeutic Areas (Preclinical/Clinical)	Pancreatitis, Platelet Aggregation	Peripheral arterial disease, Diabetic neuropathy	Hypertension, Biliary fibrosis (preclinical)
Potency (Antiplatelet)	More potent than sarpogrelate and its active metabolite[2]	-	-
Pancreatitis Efficacy (Preclinical)	Demonstrated efficacy in reducing enzyme levels and histological damage in multiple models[1]	-	Reduced serum amylase in a caerulein-induced rat model[3]

Signaling Pathway and Experimental Workflow

The therapeutic effects of R-96544 are mediated through its blockade of the 5-HT2A receptor signaling cascade. Upon binding of serotonin, the 5-HT2A receptor activates downstream signaling pathways that contribute to inflammation and platelet aggregation. R-96544 competitively inhibits this binding, thereby preventing these pathological responses.

Caption: Inhibition of 5-HT2A receptor signaling by R-96544.

The preclinical evaluation of R-96544 involved standardized experimental workflows to induce and assess pancreatitis and platelet aggregation.

Caption: Workflow for preclinical pancreatitis studies.

Caption: Workflow for in vitro platelet aggregation assay.

Experimental Protocols

Caerulein-Induced Pancreatitis in Rats: Male Wistar rats are administered intraperitoneal injections of caerulein (20 µg/kg) to induce acute pancreatitis.[1] R-102444 is administered orally at doses ranging from 10 to 100 mg/kg.[1] Serum amylase and lipase levels are measured at specified time points after induction.

Pancreatic Duct Ligation in Rats: Under anesthesia, the pancreatic duct of male Wistar rats is ligated. R-102444 is administered orally at doses ranging from 0.3 to 10 mg/kg.[1] Serum amylase and lipase levels are subsequently measured.

Choline-Deficient, Ethionine-Supplemented (CDE) Diet-Induced Pancreatitis in Mice: Mice are fed a CDE diet to induce acute pancreatitis. R-96544 is administered subcutaneously at doses of 10-100 mg/kg (twice daily).[1] Serum amylase is measured, and pancreatic tissue is collected for histological evaluation of necrosis, inflammation, and vacuolization.[1]

In Vitro Platelet Aggregation Assay: Platelet-rich plasma (PRP) is prepared from whole blood samples. The PRP is incubated with varying concentrations of R-96544. Platelet aggregation is then induced by the addition of serotonin (5-HT). The change in light transmittance, which corresponds to the degree of aggregation, is measured using an aggregometer. The percentage inhibition of aggregation is calculated by comparing the results with a vehicle control.

Conclusion

The presented data strongly support the efficacy of R-96544 in preclinical models of both pancreatitis and platelet aggregation. Its high potency and selectivity for the 5-HT2A receptor, coupled with favorable outcomes in both acute and chronic disease models, position R-96544 as a promising candidate for further clinical investigation. These findings are of significant interest to researchers and drug development professionals in the fields of gastroenterology and hematology.

References

• 1. Effects of R-102444 and its active metabolite R-96544, selective 5-HT2A receptor antagonists, on experimental acute and chronic pancreatitis: Additional evidence for possible involvement of 5-HT2A receptors in the development of experimental pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of the S2-serotonergic receptor antagonist, ketanserin, on cerulein-induced pancreatitis in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

R-96544: A Comparative Analysis Against Other Serotonin Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of R-96544 with other prominent serotonin (B10506) receptor antagonists, focusing on its performance backed by experimental data. R-96544, the active metabolite of R-102444, has emerged as a potent and highly selective 5-HT2A receptor antagonist.[1] This document aims to offer an objective analysis of its binding affinity, functional activity, and selectivity profile in contrast to established antagonists such as ketanserin (B1673593) and sarpogrelate (B137540).

Executive Summary

R-96544 distinguishes itself as a powerful and selective 5-HT2A receptor antagonist.[1] Its high binding affinity for the 5-HT2A receptor is complemented by significantly lower affinity for other serotonin receptor subtypes and non-serotonergic receptors, indicating a favorable selectivity profile. In functional assays, R-96544 demonstrates potent, competitive antagonism of 5-HT2A receptor-mediated responses, such as vascular contraction and platelet aggregation. Notably, its antiplatelet effects are reported to be more potent than those of sarpogrelate and its active metabolite, M-1.[1]

Data Presentation

Table 1: Comparative Binding Affinities for the 5-HT2A Receptor

Compound	Ki (nM)	Receptor Source	Radioligand	Reference
R-96544	1.6	Not Specified	Not Specified	Tocris Bioscience
Ketanserin	5.24	Cat Platelet Membranes	[3H]ketanserin	De Clerck et al., 1987[2]

Ki (Inhibition constant) is a measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity.

Table 2: Selectivity Profile of R-96544

Receptor	IC50 (nM)
5-HT2	2.2
α1-adrenergic	310
D2 dopamine	2400
5-HT1	3700
5-HT3	>5000
β-adrenergic	>5000

Data from Tocris Bioscience. IC50 is the concentration of an inhibitor where the response (or binding) is reduced by half.

Table 3: Comparative Functional Antagonism at the 5-HT2A Receptor (Vascular Contraction)

Compound	pA2	Tissue Preparation	Reference
R-96544	10.4	Rat Caudal Artery	Ogawa et al., 2002[1]
Ketanserin	9.17	Rat Tail Artery	Van Nueten et al., 1995[3]
Sarpogrelate	8.53	Rat Tail Artery	Persson et al., 1995[4]
(R,S)-M-1 (Sarpogrelate Metabolite)	9.04	Rat Tail Artery	Persson et al., 1995[4]

pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates greater antagonist potency.

Table 4: Comparative Inhibition of 5-HT-Induced Platelet Aggregation

Compound	Potency	Species	Reference
R-96544	More potent than sarpogrelate and M-1	Human, Monkey, Cat, Rabbit, Rat, Mouse	Ogawa et al., 2002[1]
Sarpogrelate	-	Human, Monkey, Cat, Rabbit, Rat, Mouse	Ogawa et al., 2002[1]
M-1 (Sarpogrelate Metabolite)	-	Human, Monkey, Cat, Rabbit, Rat, Mouse	Ogawa et al., 2002[1]

While the study by Ogawa et al. (2002) states that R-96544 is more potent, specific IC50 values from a direct comparative study are not provided.

Experimental Protocols

Receptor Binding Assay (General Protocol)

Receptor binding assays are performed to determine the affinity of a compound for a specific receptor. The general procedure involves:

• Membrane Preparation: Tissues or cells expressing the target receptor (e.g., cat platelet membranes for 5-HT2A) are homogenized and centrifuged to isolate the cell membranes containing the receptors.

• Incubation: The membrane preparation is incubated with a radiolabeled ligand that is known to bind to the target receptor (e.g., [3H]ketanserin for the 5-HT2A receptor).

• Competition: Different concentrations of the test compound (e.g., R-96544) are added to compete with the radioligand for binding to the receptor.

• Separation: The bound and free radioligand are separated by filtration.

• Quantification: The amount of radioactivity bound to the membranes is measured using a scintillation counter.

• Data Analysis: The data are used to calculate the IC50 and subsequently the Ki value of the test compound.

Caption: Workflow for a competitive radioligand binding assay.

Rat Caudal Artery Contraction Assay (Schild Analysis)

This functional assay measures the ability of an antagonist to inhibit the contraction of vascular smooth muscle induced by an agonist.

• Tissue Preparation: The caudal artery is dissected from a rat and cut into rings. These rings are mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Equilibration: The tissue is allowed to equilibrate under a resting tension.

• Agonist Concentration-Response Curve: A cumulative concentration-response curve to a 5-HT2A receptor agonist (e.g., serotonin) is generated to establish a baseline contractile response.

• Antagonist Incubation: The tissue is washed and then incubated with a specific concentration of the antagonist (e.g., R-96544) for a set period.

• Second Agonist Curve: A second cumulative concentration-response curve to the agonist is generated in the presence of the antagonist.

• Data Analysis: The rightward shift in the agonist concentration-response curve caused by the antagonist is used to calculate the pA2 value using a Schild plot. A slope close to unity in the Schild plot is indicative of competitive antagonism.[1]

Caption: Workflow for a Schild analysis in a vascular contraction assay.

Platelet Aggregation Assay

This assay measures the ability of a compound to inhibit platelet aggregation induced by an agonist.

• Platelet-Rich Plasma (PRP) Preparation: Blood is collected from a subject (e.g., human, rabbit) into a tube containing an anticoagulant. The blood is then centrifuged at a low speed to obtain PRP.

• Aggregation Measurement: The PRP is placed in an aggregometer, and a baseline light transmission is established.

• Inhibitor Incubation: The test compound (e.g., R-96544) is added to the PRP and incubated for a short period.

• Agonist Addition: An aggregating agent, such as serotonin (5-HT) alone or in combination with ADP, is added to induce platelet aggregation.[1]

• Data Recording: The change in light transmission, which corresponds to the degree of platelet aggregation, is recorded over time.

• Data Analysis: The inhibitory effect of the test compound is determined by comparing the aggregation response in its presence to the response in its absence. The IC50 value can be calculated from a concentration-response curve.

Signaling Pathways

5-HT2A Receptor Signaling Pathway

The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/G11 family of G proteins. Activation of the receptor by an agonist like serotonin initiates a signaling cascade that leads to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC). These signaling events ultimately lead to various cellular responses, including smooth muscle contraction and platelet aggregation.

Caption: Simplified 5-HT2A receptor signaling cascade.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The involvement of 5-HT2-receptor sites in the activation of cat platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interaction between Ca2+, verapamil, and ketanserin in rat tail artery and aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In-vitro pharmacology of sarpogrelate and the enantiomers of its major metabolite: 5-HT2A receptor specificity, stereoselectivity and modulation of ritanserin-induced depression of 5-HT contractions in rat tail artery - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: R-96544 vs. M-1 in 5-HT2A Receptor Antagonism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two prominent 5-HT2A receptor antagonists: R-96544 and M-1. The information presented is intended to assist researchers in making informed decisions for their drug development and discovery programs.

Executive Summary

R-96544, the active metabolite of R-102444, and M-1, the active metabolite of sarpogrelate, are both potent antagonists of the 5-HT2A receptor, a key target in various physiological processes, including platelet aggregation and vascular smooth muscle contraction.[1] Experimental data indicates that R-96544 exhibits significantly higher potency and selectivity for the 5-HT2A receptor compared to M-1, positioning it as a potentially more effective therapeutic agent where specific 5-HT2A antagonism is desired.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data for R-96544 and M-1, highlighting the differences in their pharmacological profiles.

Table 1: Receptor Binding Affinity and Potency

Parameter	R-96544	M-1	Reference
5-HT2A Receptor Affinity (Ki)	1.6 nM	Data not available in provided search results	[2]
5-HT2A Receptor Antagonist Potency (pA2)	10.4	Data not available in provided search results	[1]
Antiplatelet Effect	More potent than M-1	Less potent than R-96544	[1]

Table 2: Receptor Selectivity Profile (IC50 values)

Receptor	R-96544	M-1	Reference
5-HT2	2.2 nM	Data not available in provided search results	[2]
α1-adrenergic	310 nM	Data not available in provided search results	[2]
D2 dopamine	2400 nM	Data not available in provided search results	[2]
5-HT1	3700 nM	Data not available in provided search results	[2]
5-HT3	> 5000 nM	Data not available in provided search results	[1][2]
β-adrenergic	> 5000 nM	Data not available in provided search results	[2]
5-HT2B	No inhibition	Data not available in provided search results	[1]

Experimental Protocols

The following are summaries of key experimental methodologies used to characterize and compare R-96544 and M-1.

In Vitro Platelet Aggregation Assay

• Objective: To determine the inhibitory effect of the compounds on serotonin (B10506) (5-HT)-induced platelet aggregation.

• Methodology:

  • Platelet-rich plasma (PRP) is prepared from blood samples obtained from various species (e.g., human, rabbit, rat).

  • Platelet aggregation is induced by the addition of 5-HT, alone or in combination with other aggregating agents like ADP or epinephrine.

  • The test compounds (R-96544 or M-1) are added at varying concentrations to the PRP prior to the inducing agent.

  • The change in light transmission through the PRP, which corresponds to the degree of platelet aggregation, is measured using an aggregometer.

  • The concentration of the compound that causes 50% inhibition of aggregation (IC50) is calculated.[1]

Receptor Binding Assays

• Objective: To determine the binding affinity of the compounds for the 5-HT2A receptor and other receptors to assess selectivity.

• Methodology:

  • Cell membranes expressing the target receptor (e.g., 5-HT2A from cat platelet membranes) are prepared.

  • The membranes are incubated with a radiolabeled ligand known to bind to the receptor of interest (e.g., [3H]ketanserin for 5-HT2A).

  • Increasing concentrations of the unlabeled test compound (R-96544 or M-1) are added to compete with the radiolabeled ligand for binding to the receptor.

  • After incubation, the amount of bound radioactivity is measured.

  • The inhibition constant (Ki) is calculated from the concentration of the test compound that displaces 50% of the radiolabeled ligand (IC50).[1]

In Vitro Vascular Contraction Assay (Rat Caudal Artery)

• Objective: To assess the functional antagonist activity of the compounds on 5-HT2A receptor-mediated smooth muscle contraction.

• Methodology:

  • Rings of rat caudal artery are mounted in an organ bath containing a physiological salt solution.

  • The arterial rings are contracted by cumulative addition of 5-HT.

  • Concentration-response curves for 5-HT are generated in the absence and presence of fixed concentrations of the antagonist (R-96544).

  • The parallel rightward shift of the 5-HT concentration-response curve in the presence of the antagonist is indicative of competitive antagonism.

  • A Schild plot analysis is performed to determine the pA2 value, which represents the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift in the agonist's concentration-response curve.[1]

Mandatory Visualizations

Signaling Pathway of 5-HT2A Receptor Antagonism

Caption: 5-HT2A receptor signaling and antagonism by R-96544/M-1.

Experimental Workflow for In Vitro Potency Determination

Caption: Workflow for comparing antiplatelet potency of R-96544 and M-1.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. R-96544 hydrochloride | 5-HT2A Receptors | Tocris Bioscience [tocris.com]

R-96544: A Comparative Analysis of a Potent 5-HT2A Receptor Antagonist

For Immediate Release

This guide provides a detailed comparison of R-96544, a potent and selective 5-hydroxytryptamine 2A (5-HT2A) receptor antagonist, with other notable compounds targeting the same receptor.[1][2][3] The following sections present quantitative potency data, in-depth experimental methodologies, and visual representations of the relevant biological pathways and experimental workflows to support researchers, scientists, and drug development professionals. R-96544 is the active metabolite of R-102444 and has demonstrated greater potency than other 5-HT2A receptor antagonists like sarpogrelate (B137540) and its active metabolite, M-1, in preclinical studies.[4]

Potency Comparison of 5-HT2A Receptor Antagonists

The relative potency of R-96544 and other selected 5-HT2A receptor antagonists is summarized in the table below. The data, presented as Ki and IC50 values, highlight the high affinity and selectivity of R-96544 for the 5-HT2A receptor.

Compound	Receptor	Ki (nM)	IC50 (nM)	Species	Reference(s)
R-96544	5-HT2A	1.6	2.2	-	[1][2]
α1-adrenergic	-	310	-	[1][2]
D2 dopamine	-	2400	-	[1][2]
5-HT1	-	3700	-	[1][2]
5-HT3	-	> 5000	-	[1][2]
β-adrenergic	-	> 5000	-	[1][2]
Sarpogrelate	5-HT2A	8.39	-	-	[5]
M-1 (Sarpogrelate metabolite)	5-HT2A	-	-	Human	[6]
Ketanserin (B1673593)	5-HT2A	-	-	Rat	[7]
Ritanserin	5-HT2A	-	0.9	-	[8]
Volinanserin (MDL 100,907)	5-HT2A	0.36	3.3-5.1	-	[9][10]
Pruvanserin (EMD 281014)	5-HT2A	-	0.35	Human
5-HT2A	-	1	Rat

Signaling Pathway and Experimental Workflows

To understand the mechanism of action of R-96544 and its comparators, it is crucial to visualize the 5-HT2A receptor signaling pathway and the experimental workflows used to determine their potency.

5-HT2A Receptor Signaling Pathway

The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq/G11 pathway.[1] Upon activation by serotonin (B10506) (5-HT), the receptor stimulates phospholipase C (PLC), leading to the production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This cascade of events ultimately modulates various cellular responses. 5-HT2A receptor antagonists, such as R-96544, block this pathway by preventing the binding of 5-HT to the receptor.

5-HT2A Receptor Signaling Pathway

Experimental Workflow: Radioligand Binding Assay

The potency of R-96544 and its comparators is often determined using a competitive radioligand binding assay. This technique measures the ability of a test compound to displace a radiolabeled ligand from the 5-HT2A receptor.

Radioligand Binding Assay Workflow

Experimental Workflow: 5-HT-Induced Platelet Aggregation Assay

Another key method to assess the functional antagonism of these compounds is the 5-HT-induced platelet aggregation assay. This assay measures the ability of a compound to inhibit the aggregation of platelets stimulated by serotonin.

Platelet Aggregation Assay Workflow

Detailed Experimental Protocols

Radioligand Binding Assay for 5-HT2A Receptor

This protocol is a standard method for determining the binding affinity of compounds to the 5-HT2A receptor.

1. Materials and Reagents:

• Receptor Source: Membrane preparations from Chinese Hamster Ovary (CHO-K1) cells stably transfected with the human 5-HT2A receptor.[1]

• Radioligand: [3H]Ketanserin (specific activity ~80 Ci/mmol).

• Test Compounds: R-96544 and comparator compounds.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• 96-well filter plates (GF/B) pre-soaked in 0.5% polyethyleneimine (PEI).

2. Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test compounds in the assay buffer.

• Assay Setup: The assay is performed in a 96-well filter plate.

  • Total Binding: Add 50 µL of assay buffer, 50 µL of [3H]Ketanserin (final concentration ~1-2 nM), and 150 µL of the diluted membrane preparation.

  • Non-specific Binding: Add 50 µL of a high concentration of unlabeled ketanserin (e.g., 10 µM), 50 µL of [3H]Ketanserin, and 150 µL of the membrane preparation.

  • Competitive Binding: Add 50 µL of each test compound dilution, 50 µL of [3H]Ketanserin, and 150 µL of the membrane preparation.

• Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Filtration: Terminate the incubation by rapid vacuum filtration through the pre-soaked 96-well filter plate. Wash the filters four times with ice-cold wash buffer.

• Scintillation Counting: Dry the filters, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

3. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoid curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

5-HT-Induced Platelet Aggregation Assay

This functional assay assesses the ability of a compound to inhibit platelet aggregation mediated by the 5-HT2A receptor.

1. Materials and Reagents:

• Blood Sample: Whole blood collected from healthy human volunteers into tubes containing 3.8% sodium citrate.

• Platelet-Rich Plasma (PRP): Prepared by centrifuging the whole blood at a low speed (e.g., 200 x g) for 10-15 minutes.

• Platelet-Poor Plasma (PPP): Prepared by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 15 minutes.

• Aggregating Agent: Serotonin (5-HT).

• Test Compounds: R-96544 and comparator compounds.

• Platelet Aggregometer.

2. Procedure:

• PRP Preparation: Collect the PRP and adjust the platelet count to a standardized concentration (e.g., 2.5 x 10^8 platelets/mL) using PPP.

• Pre-incubation: Place a cuvette with PRP in the aggregometer at 37°C with a stir bar. Add the test compound or vehicle control and incubate for a specified time (e.g., 5-10 minutes).

• Induction of Aggregation: Add 5-HT to the cuvette to induce platelet aggregation. The final concentration of 5-HT should be one that produces a submaximal aggregation response.

• Measurement: Record the change in light transmittance for a set period (e.g., 5-10 minutes). The increase in light transmission corresponds to the degree of platelet aggregation.

3. Data Analysis:

• The maximum percentage of aggregation is determined from the aggregation curve.

• Compare the maximum aggregation in the presence of the test compound to the control (vehicle) to determine the percentage of inhibition.

• Generate a dose-response curve by plotting the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value.

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. benchchem.com [benchchem.com]
• 3. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. Pharmacological characterisation of the agonist radioligand binding site of 5-HT(2A), 5-HT(2B) and 5-HT(2C) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jnm.snmjournals.org [jnm.snmjournals.org]
• 9. Effect of Sarpogrelate on Platelet Aggregation in Patients With Cerebral Infarction: Clinical-pharmacological Dose-response Study - AdisInsight [adisinsight.springer.com]
• 10. “Selective” serotonin 5-HT2A receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Validation of R-96544's Antiplatelet Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo antiplatelet activity of R-96544, a potent and selective 5-hydroxytryptamine 2A (5-HT2A) receptor antagonist. Due to the limited availability of direct in vivo antithrombotic and bleeding data for R-96544 in publicly accessible literature, this document focuses on its established ex vivo antiplatelet potency in comparison to the well-characterized antiplatelet agents Sarpogrelate, Clopidogrel, and Aspirin (B1665792). Where available, in vivo data for the comparator drugs in established animal models of thrombosis and bleeding are presented to offer a comprehensive framework for evaluating the potential therapeutic profile of R-96544.

Executive Summary

R-96544, the active metabolite of R-102444, demonstrates significant potential as an antiplatelet agent by selectively targeting the 5-HT2A receptor. Ex vivo studies have shown that R-96544 and its prodrug exhibit more potent inhibition of platelet aggregation than the established 5-HT2A antagonist, Sarpogrelate[1]. While direct in vivo validation of R-96544's effect on thrombus formation and bleeding time is not extensively documented in available literature, this guide provides a comparative landscape using in vivo data from alternative antiplatelet drugs with different mechanisms of action. This allows for an informed perspective on the potential in vivo efficacy and safety profile of R-96544.

Mechanism of Action: 5-HT2A Receptor Antagonism

Serotonin (5-HT) plays a crucial role in amplifying platelet aggregation. Upon release from dense granules of activated platelets, 5-HT binds to 5-HT2A receptors on adjacent platelets, leading to a cascade of intracellular signaling events that enhance and sustain the thrombotic response. R-96544 acts by competitively and selectively blocking this receptor, thereby mitigating the pro-aggregatory effects of serotonin.

Caption: Signaling pathway of R-96544's antiplatelet action.

Comparative Data on Antiplatelet Activity

The following tables summarize the available quantitative data for R-96544 and its comparators. It is important to note the differences in experimental models and methodologies when interpreting these data.

Table 1: Ex Vivo Platelet Aggregation Inhibition

Compound	Species	Agonist(s)	Key Findings	Reference
R-96544	Human, Monkey, Cat, Rabbit, Rat, Mouse	5-HT, 5-HT + ADP	Concentration-dependent inhibition. More potent than Sarpogrelate and its active metabolite (M-1).	[1]
R-102444 (prodrug)	Rat	ex vivo	Significant inhibition of platelet aggregation after oral administration.	[1]
Sarpogrelate	Human	5-HT + Epinephrine	Dose-dependent inhibition in stroke patients.
Clopidogrel	Rabbit	ADP	ED50 for inhibition of platelet aggregation (IPA): 1.9 mg/kg/day.	[2]
Aspirin	Human	Arachidonic Acid, Collagen, Epinephrine	Significant decrease in platelet aggregation.	[3]

Table 2: In Vivo Antithrombotic Activity

Compound	Animal Model	Species	Dosage	Efficacy Parameter	Result	Reference
R-96544	-	-	-	-	Data not available	-
Sarpogrelate	-	-	-	-	Data not available in searched literature	-
Clopidogrel	Ferric Chloride-Induced Carotid Artery Thrombosis	Mouse	10 mg/kg	Vascular Patency	100% patency	[4]
Clopidogrel	Electrically-Induced Carotid Artery Thrombosis	Rabbit	0.3-30 mg/kg/day	Thrombus Weight Reduction (%)	ED50: 1.6 mg/kg/day	[2]
Aspirin	Ferric Chloride-Induced Carotid Artery Thrombosis	Mouse	0.15 mg/kg (oral)	Thrombus Size	Smaller thrombi in combination with clopidogrel.	[5]

Table 3: In Vivo Bleeding Time

Compound	Animal Model	Species	Dosage	Bleeding Time	Result	Reference
R-96544	-	-	-	-	Data not available	-
Sarpogrelate	-	-	-	-	Data not available in searched literature	-
Clopidogrel	Cuticle Bleeding Time	Rabbit	0.3-30 mg/kg/day	Fold-increase over control	ED50: 6.7 mg/kg/day	[2]
Aspirin	Tail Bleeding Time	Mouse	-	Seconds	232.5 sec (vs. 115 sec in control)	[6]
Aspirin	Template Bleeding Time	Human	600 mg	Minutes	6.3 ± 1.4 min (vs. 3.5 ± 1 min at baseline)	[7]

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited are provided below to facilitate replication and comparison.

Ferric Chloride-Induced Arterial Thrombosis Model

This model is widely used to evaluate the efficacy of antithrombotic agents by inducing endothelial injury and subsequent thrombus formation.

Caption: Workflow for the ferric chloride-induced thrombosis model.

Procedure:

• Animal Preparation: Mice (e.g., C57BL/6) are anesthetized.

• Surgical Procedure: The common carotid artery is surgically exposed and isolated from surrounding tissue.

• Thrombosis Induction: A filter paper saturated with a ferric chloride (FeCl₃) solution (e.g., 2.5-10%) is applied to the adventitial surface of the artery for a defined period (e.g., 3 minutes) to induce oxidative injury to the vessel wall.

• Blood Flow Monitoring: A Doppler flow probe is placed around the artery, distal to the injury site, to continuously monitor blood flow.

• Endpoint Measurement: The primary endpoint is typically the time to complete occlusion (cessation of blood flow) or the weight of the thrombus at a specific time point after injury.

Tail Bleeding Time Assay

This assay is a common method to assess the effect of antiplatelet and anticoagulant drugs on hemostasis.

Procedure:

• Animal Preparation: The mouse is anesthetized and placed in a restraining device.

• Tail Transection: A small, standardized segment of the distal tail (e.g., 3 mm) is transected using a sharp blade.

• Bleeding Measurement: The tail is immediately immersed in pre-warmed saline (37°C). The time until bleeding ceases for a defined period (e.g., 30 seconds) is recorded as the bleeding time. Some protocols measure the total blood loss by quantifying the amount of hemoglobin in the saline.

Conclusion

R-96544 is a promising antiplatelet agent with a potent and selective 5-HT2A receptor antagonist profile. Ex vivo data strongly suggest superior potency compared to sarpogrelate. However, a comprehensive in vivo validation of its antithrombotic efficacy and bleeding risk is necessary for a complete assessment of its therapeutic potential. The comparative data and experimental protocols provided in this guide offer a valuable resource for researchers and drug development professionals to design and interpret future in vivo studies of R-96544 and other novel antiplatelet compounds. Further investigation into established thrombosis and bleeding models will be critical to elucidating the full clinical promise of R-96544.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clopidogrel versus prasugrel in rabbits. Effects on thrombosis, haemostasis, platelet function and response variability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A study of aspirin induced changes in bleeding time, platelet aggregation, and Sonoclot coagulation analysis in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cordynamics.com [cordynamics.com]
• 5. benchchem.com [benchchem.com]
• 6. dovepress.com [dovepress.com]
• 7. The post-aspirin bleeding time: a screening test for evaluating haemostatic disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Comparative Analysis of R-96544 and its Prodrug R-102444: A Guide for Researchers

This guide provides a detailed comparative analysis of the potent 5-HT2A receptor antagonist, R-96544, and its orally active prodrug, R-102444. The information presented herein is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the pharmacological, pharmacokinetic, and in vivo efficacy of these compounds based on available experimental data.

Introduction

R-96544 is a potent and selective antagonist of the serotonin (B10506) 2A (5-HT2A) receptor, a key target in various physiological processes, including platelet aggregation, vascular smooth muscle contraction, and neurotransmission.[1] Due to its pharmacological profile, R-96544 holds therapeutic potential for a range of cardiovascular and other disorders. To overcome potential limitations in oral bioavailability of the active compound, a prodrug, R-102444, was developed. This guide will delve into a comparative analysis of these two molecules, highlighting their distinct yet complementary roles in preclinical research.

Mechanism of Action and Prodrug Conversion

R-96544 exerts its pharmacological effects by competitively binding to and blocking the 5-HT2A receptor, thereby inhibiting the downstream signaling pathways initiated by serotonin (5-hydroxytryptamine).[1] The prodrug, R-102444, is designed to be inactive in its initial form. Following oral administration, it is absorbed and subsequently metabolized in the body to release the active moiety, R-96544. This conversion is a critical step for the in vivo efficacy of R-102444.

References

• 1. Pharmacological profiles of R-96544, the active form of a novel 5-HT2A receptor antagonist R-102444 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of R-96544: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of R-96544, a potent and selective 5-HT2A receptor antagonist. Adherence to these protocols is paramount to ensure the safety of laboratory personnel and to minimize environmental impact.

Core Safety and Handling Information

While a specific Safety Data Sheet (SDS) for R-96544 is not publicly available, its classification as a potent serotonergic compound necessitates that it be handled as a hazardous substance. The following table summarizes key known data for R-96544 hydrochloride, which should inform handling and disposal procedures.

Property	Value	Source
Chemical Name	(2R,4R)-5-[2-[2-[2-(3-Methoxyphenyl)ethyl]phenoxy]ethyl]-1-methyl-3-pyrrolidinol hydrochloride	N/A
Molecular Formula	C₂₂H₂₉NO₃・HCl	N/A
Molecular Weight	391.94 g/mol	N/A
Appearance	Solid	N/A
Solubility	Soluble in water and DMSO	N/A
Storage	Store at room temperature	N/A

General Handling Precautions:

• Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handle the compound in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or aerosols.

• Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Prevent the release of the compound into the environment.

Step-by-Step Disposal Protocol for R-96544

The disposal of R-96544 must be conducted in accordance with all local, state, and federal regulations for hazardous chemical waste. The following protocol provides a general framework for its safe disposal.

1. Waste Identification and Segregation:

• All materials contaminated with R-96544, including unused compound, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must be treated as hazardous waste.

• Segregate R-96544 waste from other chemical waste streams to prevent unintended reactions. Do not mix with incompatible materials.

2. Waste Collection and Containment:

• Solid Waste: Collect dry, solid R-96544 waste in a clearly labeled, dedicated hazardous waste container. The container should be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Liquid Waste: Collect solutions containing R-96544 in a labeled, leak-proof, and shatter-resistant container. Use secondary containment to prevent spills.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "R-96544," and the approximate quantity of the waste.

3. In-Lab Neutralization (Not Recommended): Due to the potent biological activity of R-96544, in-lab chemical neutralization is not recommended without a validated and peer-reviewed protocol. Attempting to neutralize the compound without a full understanding of the reaction products could lead to the generation of other hazardous substances.

4. Disposal through Institutional Environmental Health and Safety (EHS):

• The primary and recommended method for the disposal of R-96544 is through your institution's Environmental Health and Safety (EHS) department.

• Contact your EHS office to schedule a pickup for your properly labeled and contained R-96544 waste.

• Provide the EHS staff with all available information regarding the compound.

The following diagram illustrates the recommended workflow for the proper disposal of R-96544.

R-96544 Disposal Workflow

Logical Decision-Making for R-96544 Waste Management

The following diagram outlines the decision-making process for handling materials potentially contaminated with R-96544.

Decision Tree for R-96544 Waste

By adhering to these procedures, laboratory professionals can ensure the safe and responsible disposal of R-96544, fostering a secure research environment and upholding their commitment to environmental stewardship. Always consult your institution's specific guidelines and your EHS department for any additional requirements.

Essential Safety and Logistical Information for Handling R-96544

For researchers, scientists, and drug development professionals working with R-96544, a potent and selective 5-HT2A antagonist, adherence to strict safety protocols is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling of this compound in a laboratory setting.

Physicochemical and Safety Data

A summary of the key quantitative data for R-96544 hydrochloride is provided in the table below for easy reference. This information is critical for risk assessment and the implementation of appropriate safety measures.

Property	Value	Reference
Molecular Formula	C₂₂H₂₉NO₃・HCl
Molecular Weight	391.94 g/mol
Purity	≥98%
Solubility	Soluble to 100 mM in water and DMSO
Storage	Store at room temperature.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling R-96544 to minimize exposure and ensure personal safety.

Caption: Required Personal Protective Equipment for handling R-96544.

• Eye and Face Protection: Chemical safety glasses or goggles are required. Use a face shield if there is a risk of splashing.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected before use and replaced if damaged.

• Body Protection: A laboratory coat or gown should be worn. Ensure it is buttoned and sleeves are down.

• Respiratory Protection: If handling the solid form and there is a risk of dust generation, a NIOSH-approved respirator is recommended.

Operational Plan: A Step-by-Step Workflow for Handling R-96544

This workflow outlines the key procedural steps for the safe handling of R-96544 from receipt to disposal.

Caption: Step-by-step workflow for the safe handling of R-96544.

Experimental Protocols

• Receiving: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store the compound at room temperature in a dry, well-ventilated area, away from incompatible materials.

• Preparation for Use:

  • Handle the compound in a designated area, such as a chemical fume hood, especially when dealing with the solid form to avoid inhalation of dust.

  • When preparing solutions, add the solid to the solvent slowly. As R-96544 hydrochloride is soluble in water and DMSO, these are appropriate solvents.

• Experimental Use:

  • Always wear the appropriate PPE.

  • Avoid direct contact with skin, eyes, and clothing.

  • Prevent the formation of dust and aerosols.

• Decontamination: After handling, thoroughly clean the work area and any equipment used.

• Waste Disposal: All waste materials contaminated with R-96544 should be treated as chemical waste and disposed of according to the disposal plan.

Emergency Procedures

In the event of an exposure or spill, follow these immediate first aid measures.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.
Skin Contact	Wash off with soap and plenty of water. Consult a physician.
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Disposal Plan

Proper disposal of R-96544 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:

• Segregation:

  • Collect all waste contaminated with R-96544, including unused solid compound, solutions, and contaminated labware (e.g., pipette tips, tubes, gloves), in a designated, clearly labeled, and sealed hazardous waste container.

  • Do not mix this waste with other waste streams unless compatible.

• Container Labeling:

  • Label the hazardous waste container with "Hazardous Waste," the full chemical name ("R-96544 hydrochloride"), and any other information required by your institution's Environmental Health and Safety (EHS) department.

• Storage of Waste:

  • Store the sealed waste container in a designated satellite accumulation area until it is collected by EHS or a licensed hazardous waste disposal contractor.

• Disposal Method:

  • The disposal of chemical waste must be handled by a licensed professional waste disposal service. Do not dispose of R-96544 down the drain or in the regular trash.

  • Contact your institution's EHS department to arrange for the pickup and disposal of the chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.